2-Ethylhexyl acetate-d17

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Ethylhexyl acetate-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 2-Ethylhexyl acetate-d17, a deuterated stable isotope of 2-Ethylhexyl acetate (B1210297). This document is intended for use by professionals in research, scientific, and drug development fields who require detailed technical information for their work.

Core Chemical Properties

Table 1: General and Physical Properties of 2-Ethylhexyl acetate-d17 and 2-Ethylhexyl acetate

Property	2-Ethylhexyl acetate-d17	2-Ethylhexyl acetate
CAS Number	1219802-70-6	103-09-3
Molecular Formula	C₁₀H₃D₁₇O₂	C₁₀H₂₀O₂
Molecular Weight	189.37 g/mol	172.26 g/mol
Appearance	Not specified (likely a clear, colorless liquid)	Clear, colorless liquid
Boiling Point	Not specified	199 °C
Melting Point	Not specified	-92 °C
Density	Not specified	~0.87 g/mL at 25 °C
Flash Point	Not specified	71 °C
Solubility	Not specified (likely miscible with organic solvents)	Slightly soluble in water; miscible with alcohols, ethers, and other organic solvents.
Refractive Index	Not specified	~1.418 (at 20 °C)

Note: The physical properties listed for 2-Ethylhexyl acetate-d17 are based on the non-deuterated form and should be used as an estimate.

Synthesis and Elucidation

While a specific, detailed synthesis protocol for 2-Ethylhexyl acetate-d17 is not widely published, a representative synthesis can be adapted from general methods for esterification and deuteration. A plausible route involves the esterification of deuterated 2-ethylhexanol with acetic anhydride (B1165640) or the transesterification of a simple acetate ester with deuterated 2-ethylhexanol.

Representative Synthetic Protocol: Transesterification

This protocol is a representative example and may require optimization.

Objective: To synthesize 2-Ethylhexyl acetate-d17 via transesterification of methyl acetate with 2-ethylhexanol-d17.

Materials:

• 2-ethylhexanol-d17

• Methyl acetate

• Strongly acidic cation-exchange resin (e.g., NKC-9)

• Anhydrous reaction vessel with a stirrer, condenser, and dropping funnel

• Constant temperature water bath

• Vacuum filtration apparatus

• Reduced pressure distillation apparatus

Methodology:

• Reaction Setup: In a 4-neck round-bottom flask equipped with a mechanical stirrer, thermometer, condenser, and a pressure-equalizing dropping funnel, add 2-ethylhexanol-d17 and the acidic cation-exchange resin catalyst.

• Temperature Control: Place the flask in a constant temperature water bath and maintain the desired reaction temperature (e.g., 80°C).

• Addition of Reactant: Once the desired temperature is reached, add methyl acetate to the reaction mixture dropwise over a period of 2 hours.

• Reaction Monitoring: Maintain the reaction at the set temperature for a specified time (e.g., 3 hours), with continuous stirring.

• Catalyst Removal: After the reaction is complete, cool the mixture and separate the catalyst from the liquid by vacuum filtration.

• Purification: Purify the resulting 2-Ethylhexyl acetate-d17 by reduced pressure distillation, collecting the fraction at the appropriate boiling point.

Diagram 1: Synthetic Pathway for 2-Ethylhexyl acetate-d17

Caption: A possible synthetic route to 2-Ethylhexyl acetate-d17.

Applications in Quantitative Analysis

The primary application of 2-Ethylhexyl acetate-d17 is as an internal standard for the quantification of 2-Ethylhexyl acetate in various matrices.[3] Its use in isotope dilution mass spectrometry helps to correct for variations in sample preparation, injection volume, and ionization efficiency, thereby improving the accuracy and precision of the analytical method.[1]

Experimental Protocol: Quantification of 2-Ethylhexyl Acetate in a Sample Matrix using LC-MS/MS

This protocol is a general guideline and should be optimized for the specific matrix and instrumentation.

Objective: To quantify the concentration of 2-Ethylhexyl acetate in a given sample matrix using 2-Ethylhexyl acetate-d17 as an internal standard.

Materials and Equipment:

• Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS)

• Analytical column (e.g., C18)

• 2-Ethylhexyl acetate analytical standard

• 2-Ethylhexyl acetate-d17 internal standard

• Sample matrix (e.g., plasma, environmental water)

• Organic solvents for extraction and mobile phase (e.g., acetonitrile, methanol, formic acid)

• Vortex mixer, centrifuge

Methodology:

• Preparation of Standards:

  • Prepare a stock solution of 2-Ethylhexyl acetate in a suitable solvent (e.g., methanol).

  • Prepare a series of calibration standards by serially diluting the stock solution.

  • Prepare a stock solution of 2-Ethylhexyl acetate-d17 at a known concentration.

• Sample Preparation:

  • To a known volume or weight of the sample, add a precise volume of the 2-Ethylhexyl acetate-d17 internal standard solution.

  • Perform a liquid-liquid or solid-phase extraction to isolate the analyte and internal standard from the sample matrix.

  • Evaporate the extraction solvent and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples and calibration standards onto the LC-MS/MS system.

  • Separate the analyte and internal standard using a suitable chromatographic gradient.

  • Detect the analyte and internal standard using Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • Integrate the peak areas for both 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of 2-Ethylhexyl acetate in the samples by interpolating their peak area ratios on the calibration curve.

Diagram 2: Workflow for Quantitative Analysis using a Deuterated Internal Standard

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Safety and Handling

The safety and handling precautions for 2-Ethylhexyl acetate-d17 are expected to be similar to those for 2-Ethylhexyl acetate. It should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. It is considered a combustible liquid and should be stored away from heat and open flames. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Ethylhexyl acetate-d17 is a valuable tool for researchers and scientists requiring accurate and precise quantification of 2-Ethylhexyl acetate. Its use as an internal standard in isotope dilution mass spectrometry minimizes analytical variability, leading to more reliable data. While specific physical and chemical data for the deuterated form are limited, the properties of the non-deuterated analog provide a useful reference. The representative protocols provided in this guide offer a starting point for the synthesis and application of this compound in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. resolvemass.ca [resolvemass.ca]

2-Ethylhexyl acetate-d17 molecular structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Ethylhexyl acetate-d17, a deuterated stable isotope-labeled compound. It covers its molecular structure, physicochemical properties, and its principal application as an internal standard in quantitative analytical chemistry. Detailed experimental protocols and workflow diagrams are provided to support its practical implementation in a laboratory setting.

Molecular Structure and Physicochemical Properties

2-Ethylhexyl acetate-d17 is the deuterated form of 2-Ethylhexyl acetate (B1210297), where 17 hydrogen atoms on the 2-ethylhexyl group have been replaced by their stable heavy isotope, deuterium. This isotopic labeling makes the molecule chemically analogous to its non-deuterated counterpart but physically distinguishable by a mass spectrometer due to its increased molecular weight. The three hydrogen atoms on the acetate methyl group remain as protium (B1232500) (¹H).

The structure is confirmed by its chemical formula, C10H3D17O2, and is critical for its function as an internal standard, as it ensures nearly identical chromatographic behavior and ionization efficiency to the analyte, 2-Ethylhexyl acetate.[1]

Quantitative Data Summary

The key physicochemical and isotopic properties of 2-Ethylhexyl acetate-d17 are summarized in the table below. This data is essential for its use in quantitative analytical methods.

Property	Value	Reference / Note
IUPAC Name	2-(Ethyl-d5)hexyl-d12 acetate	Systematic name reflecting deuteration.
Synonyms	(+/-)-2-Ethylhexyl-[d17] Acetate	Common synonym from suppliers.[]
CAS Number	1219802-70-6	[3][4]
Molecular Formula	C₁₀H₃D₁₇O₂
Molecular Weight	189.37 g/mol
Chemical Purity	≥98%	Typical minimum purity for such standards. The exact value is lot-specific and must be confirmed via the CoA.
Isotopic Purity	Typically ≥98 Atom % D	Isotopic enrichment is a critical parameter. The exact value is lot-specific and must be verified on the CoA.
Physical State	Liquid	At room temperature.
SMILES (Isotopic)	CC(OC([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O	[4]

Core Application: Internal Standard in Quantitative Analysis

The primary application of 2-Ethylhexyl acetate-d17 is as a high-purity internal standard (IS) for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] In analytical chemistry, particularly in regulated bioanalysis for drug development and environmental monitoring, an IS is crucial for achieving accuracy and precision.

Deuterated standards are considered the "gold standard" because they compensate for variability throughout the analytical process, including:

• Sample Preparation: They accurately track the analyte of interest during extraction, correcting for any losses.

• Matrix Effects: In complex matrices like plasma or soil, other molecules can suppress or enhance the ionization of the target analyte. Since the deuterated standard co-elutes and has the same ionization properties, it experiences the same matrix effects, allowing for reliable signal normalization.

• Instrumental Variability: An IS corrects for fluctuations in injection volume and mass spectrometer performance over time.

Experimental Protocols

The following sections detail the methodologies for the synthesis of 2-Ethylhexyl acetate-d17 and its use in sample preparation for LC-MS/MS analysis.

Synthesis of 2-Ethylhexyl acetate-d17

The synthesis of 2-Ethylhexyl acetate-d17 can be achieved via the transesterification of methyl acetate with deuterated 2-ethylhexanol (2-ethylhexanol-d17). This method is adapted from established protocols for the non-deuterated analog.

Reaction: CH₃COOCH₃ + HO-CH₂-CH(C₂D₅)(C₄D₇) → CH₃COO-CH₂-CH(C₂D₅)(C₄D₇) + CH₃OH (Methyl Acetate + 2-Ethylhexanol-d17 → 2-Ethylhexyl acetate-d17 + Methanol)

Materials:

• 2-Ethylhexanol-d17

• Methyl acetate (in molar excess)

• Strongly acidic cation-exchange resin (e.g., NKC-9) as a catalyst

• 4-neck round-bottom flask equipped with a mechanical stirrer, thermometer, condenser, and dropping funnel

• Constant temperature water bath

• Vacuum filtration apparatus

• Reduced pressure distillation apparatus

Procedure:

• Set up the 4-neck round-bottom flask in the constant temperature water bath, equipped for stirring and reflux.

• Charge the flask with a measured quantity of 2-Ethylhexanol-d17 and the cation-exchange resin catalyst (e.g., 20 wt.% relative to the alcohol).

• Heat the mixture to the reaction temperature (e.g., 80 °C) with stirring.

• Add a molar excess of methyl acetate (e.g., 4:1 molar ratio to the alcohol) to the dropping funnel and add it dropwise to the reaction mixture over a period of 2 hours.

• After the addition is complete, maintain the reaction at temperature for a fixed time (e.g., 3 hours) to drive the reaction to completion.

• Cool the reaction mixture to room temperature.

• Separate the catalyst from the liquid product mixture by vacuum filtration.

• Purify the crude product by reduced pressure distillation to isolate the 2-Ethylhexyl acetate-d17 fraction.

• Confirm product structure and purity using ¹H NMR, GC-MS, and by determining isotopic enrichment.

Sample Preparation using Internal Standard for LC-MS/MS

This protocol describes a common protein precipitation method for extracting an analyte from a plasma sample, incorporating 2-Ethylhexyl acetate-d17 as the internal standard.

Materials:

• Plasma samples containing the target analyte (non-deuterated 2-Ethylhexyl acetate)

• Stock solution of 2-Ethylhexyl acetate-d17 of a known concentration (e.g., 1 µg/mL in methanol)

• Acetonitrile (B52724), ice-cold

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

• LC-MS vials

Procedure:

• Pipette 100 µL of each plasma sample, calibration standard, and quality control sample into separate microcentrifuge tubes.

• Add a small, precise volume (e.g., 10 µL) of the 2-Ethylhexyl acetate-d17 internal standard stock solution to every tube.

• Vortex each tube for 10 seconds to ensure thorough mixing.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes at 4 °C to pellet the precipitated proteins.

• Carefully transfer the clear supernatant to a clean LC-MS vial.

• The sample is now ready for injection into the LC-MS/MS system. The analyte and internal standard will be quantified based on the ratio of their respective peak areas.

Mandatory Visualizations

The following diagrams illustrate the key workflows described in this guide.

Caption: Reaction workflow for the synthesis of 2-Ethylhexyl acetate-d17.

Caption: Workflow for quantification using a deuterated internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
• 4. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to 2-Ethylhexyl acetate-d17

CAS Number: 1219802-70-6

This technical guide provides a comprehensive overview of 2-Ethylhexyl acetate-d17, a deuterated stable isotope-labeled compound. It is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds in their studies. This document covers the physicochemical properties, synthesis, analytical methodologies, and key applications of 2-Ethylhexyl acetate-d17, with a focus on its role in pharmacokinetic and bioanalytical studies.

Physicochemical Properties

2-Ethylhexyl acetate-d17 is the deuterated form of 2-Ethylhexyl acetate (B1210297), where 17 hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis.[1][2] The key physicochemical properties are summarized in the table below, with data for the non-deuterated analog provided for comparison.

Property	2-Ethylhexyl acetate-d17	2-Ethylhexyl acetate
CAS Number	1219802-70-6	103-09-3
Molecular Formula	C₁₀H₃D₁₇O₂[1]	C₁₀H₂₀O₂
Molecular Weight	189.37 g/mol [1]	172.26 g/mol
Appearance	Not specified, likely a colorless liquid	Colorless liquid
Boiling Point	Not specified	~199 °C
Density	Not specified	~0.87 g/cm³
Solubility	Not specified	Insoluble in water

Synthesis

While a specific, detailed protocol for the commercial synthesis of 2-Ethylhexyl acetate-d17 is not publicly available, it can be synthesized by the esterification of deuterated 2-ethylhexanol (2-ethylhexanol-d17) with acetic acid. The general principle of Fischer esterification is applicable here.

Conceptual Synthesis Pathway: Fischer Esterification

The synthesis involves the reaction of 2-ethylhexanol-d17 with acetic acid in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction is reversible and is driven to completion by removing the water formed during the reaction.

Conceptual synthesis of 2-Ethylhexyl acetate-d17.

Experimental Protocol: General Fischer Esterification

The following is a generalized protocol for Fischer esterification that can be adapted for the synthesis of 2-Ethylhexyl acetate-d17.

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus, combine equimolar amounts of 2-ethylhexanol-d17 and acetic acid. A solvent such as toluene (B28343) can be used to aid in the azeotropic removal of water.

• Catalyst Addition: Add a catalytic amount of a strong acid (e.g., 0.1-0.5 mol% of sulfuric acid).

• Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the acid catalyst with a weak base, such as a saturated sodium bicarbonate solution.

• Extraction: Extract the product into an organic solvent like diethyl ether or ethyl acetate.

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be further purified by distillation.

Analytical Methodologies

2-Ethylhexyl acetate-d17 is primarily used as an internal standard in chromatographic and spectroscopic methods for the quantification of the corresponding non-deuterated analyte.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a common technique for the analysis of volatile and semi-volatile compounds like 2-Ethylhexyl acetate.

Instrumentation:

• Gas Chromatograph: Equipped with a capillary column (e.g., HP-5MS).

• Mass Spectrometer: Capable of electron ionization (EI) and selected ion monitoring (SIM).

Experimental Protocol:

• Sample Preparation: Prepare a stock solution of 2-Ethylhexyl acetate-d17 in a suitable solvent (e.g., ethyl acetate). Spike the samples to be analyzed with a known concentration of the internal standard stock solution.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

• Chromatography: Use a temperature program to separate the analyte from other matrix components. For example, start at a low temperature (e.g., 60°C), ramp up to a higher temperature (e.g., 250°C), and hold for a few minutes.

• Mass Spectrometry: Operate the mass spectrometer in EI mode. For quantification, use the SIM mode to monitor characteristic ions of both the analyte (2-Ethylhexyl acetate) and the internal standard (2-Ethylhexyl acetate-d17). The molecular ion and/or specific fragment ions can be selected.

• Quantification: The concentration of the analyte is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used to confirm the identity and isotopic purity of 2-Ethylhexyl acetate-d17.

Instrumentation:

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Experimental Protocol:

• Sample Preparation: Dissolve a small amount of the compound in a deuterated solvent (e.g., chloroform-d).

• ¹H NMR: In the ¹H NMR spectrum, the signals corresponding to the deuterated positions will be absent or significantly reduced in intensity. The remaining proton signals (from the acetate methyl group) should be present at the expected chemical shift.

• ²H NMR (Deuterium NMR): A ²H NMR spectrum will show signals at the chemical shifts corresponding to the deuterated positions, confirming the isotopic labeling.

• ¹³C NMR: The ¹³C NMR spectrum will show signals for all carbon atoms. The signals for deuterated carbons may appear as multiplets due to C-D coupling.

Applications in Drug Development

The primary application of 2-Ethylhexyl acetate-d17 in drug development is as an internal standard in bioanalytical methods to support pharmacokinetic studies.[1][2]

Role as an Internal Standard in Pharmacokinetic Studies

In pharmacokinetic studies, the concentration of a drug and its metabolites are measured over time in biological matrices such as blood, plasma, or urine. The use of a stable isotope-labeled internal standard like 2-Ethylhexyl acetate-d17 is crucial for accurate and precise quantification, especially with highly sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The deuterated internal standard is chemically identical to the analyte and therefore exhibits the same behavior during sample preparation (e.g., extraction, derivatization) and analysis (e.g., chromatographic retention, ionization). Any loss of analyte during sample processing will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the analyte to the internal standard, the variability in the analytical procedure can be compensated for, leading to highly reliable data.

Workflow of a pharmacokinetic study using a deuterated internal standard.

Conclusion

2-Ethylhexyl acetate-d17 is a valuable tool for researchers in the field of drug development and other areas requiring precise quantification of 2-Ethylhexyl acetate. Its use as an internal standard in analytical methods like GC-MS and LC-MS/MS significantly improves the accuracy and reliability of the data obtained from complex biological matrices. The synthesis of this deuterated compound can be achieved through established esterification methods using the corresponding deuterated alcohol. This technical guide provides a foundational understanding of the properties, synthesis, analysis, and application of 2-Ethylhexyl acetate-d17, enabling scientists to effectively incorporate it into their research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Synthesis of Deuterated 2-Ethylhexyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a plausible synthetic pathway for deuterated 2-Ethylhexyl acetate (B1210297) (2-EHA-d17), a valuable internal standard for mass spectrometry-based bioanalytical studies. Due to the kinetic isotope effect, deuterated compounds exhibit altered metabolic profiles, making them crucial tools in drug discovery and development. This document outlines a two-step synthesis commencing with the deuteration of 2-ethylhexanol, followed by its esterification to yield the target molecule. Detailed, analogous experimental protocols, characterization data, and a logical workflow are presented to guide researchers in the preparation of this and similar isotopically labeled compounds.

Introduction

Isotopically labeled compounds, particularly those enriched with deuterium (B1214612), are indispensable in pharmaceutical research. The substitution of hydrogen with deuterium can significantly impact the pharmacokinetic properties of a molecule by slowing down its metabolic degradation, a phenomenon known as the kinetic isotope effect. This property is leveraged in drug development to enhance bioavailability and therapeutic efficacy. Furthermore, deuterated molecules serve as ideal internal standards in quantitative bioanalysis, such as liquid chromatography-mass spectrometry (LC-MS), due to their chemical identity and mass difference from the unlabeled analyte.

2-Ethylhexyl acetate is a widely used industrial solvent and a component in various formulations. Its deuterated analogue, 2-Ethylhexyl acetate-d17, is a valuable tool for metabolic and environmental fate studies. This guide details a feasible synthetic approach, based on established chemical transformations, for the preparation of 2-Ethylhexyl acetate-d17.

Synthetic Approach

The proposed synthesis of 2-Ethylhexyl acetate-d17 is a two-step process:

• Deuteration of 2-Ethylhexanol: The commercially available starting material, 2-ethylhexanol, is perdeuterated to yield 2-ethylhexanol-d17.

• Esterification: The resulting deuterated alcohol is then esterified to produce 2-Ethylhexyl acetate-d17.

This strategy allows for the efficient incorporation of deuterium at all non-exchangeable positions of the 2-ethylhexyl moiety.

Logical Synthesis Workflow

Caption: Synthetic workflow for deuterated 2-Ethylhexyl acetate.

Experimental Protocols

Step 1: Synthesis of 2-Ethylhexanol-d17 (Analogous Protocol)

This protocol is adapted from methods for the catalytic deuteration of alcohols using deuterium oxide as the deuterium source.

Materials:

• 2-Ethylhexanol

• Ruthenium or Iridium pincer complex catalyst (e.g., Ru-MACHO or similar)

• Potassium tert-butoxide (KOtBu)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Anhydrous toluene

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add the ruthenium or iridium catalyst (0.5-2 mol%).

• Evacuate the flask and backfill with an inert gas three times.

• Add 2-ethylhexanol (1.0 eq) and anhydrous toluene.

• In a separate vial, dissolve potassium tert-butoxide (5-10 mol%) in deuterium oxide.

• Add the D₂O solution of the base to the reaction flask under an inert atmosphere.

• Heat the reaction mixture to 100-120 °C with vigorous stirring for 24-48 hours.

• Monitor the reaction progress by taking small aliquots and analyzing by GC-MS to determine the degree of deuteration.

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with diethyl ether or dichloromethane (B109758).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude 2-ethylhexanol-d17 by fractional distillation under reduced pressure.

Step 2: Synthesis of 2-Ethylhexyl acetate-d17 (Analogous Protocol)

This protocol is based on standard esterification procedures using an acid anhydride (B1165640).

Materials:

• 2-Ethylhexanol-d17 (from Step 1)

• Acetic anhydride

• Pyridine (B92270) or a catalytic amount of 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask containing a magnetic stir bar, dissolve 2-ethylhexanol-d17 (1.0 eq) in anhydrous dichloromethane.

• Add pyridine (1.2 eq) or a catalytic amount of DMAP (0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.2 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by thin-layer chromatography (TLC) or GC-MS.

• Upon completion, quench the reaction by the slow addition of water.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude 2-Ethylhexyl acetate-d17 by flash column chromatography on silica (B1680970) gel or by distillation.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis of deuterated 2-Ethylhexyl acetate. The values are estimates based on analogous reactions reported in the literature.

Table 1: Reactants and Expected Products

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Role
2-Ethylhexanol	C₈H₁₈O	130.23	Starting Material
Deuterium Oxide	D₂O	20.03	Deuterium Source
2-Ethylhexanol-d17	C₈HD₁₇O	147.33	Intermediate
Acetic Anhydride	C₄H₆O₃	102.09	Acetylating Agent
2-Ethylhexyl acetate-d17	C₁₀H₃D₁₇O₂	189.37	Final Product

Table 2: Expected Reaction Parameters and Outcomes

Parameter	Step 1: Deuteration	Step 2: Esterification
Catalyst	Ru or Ir pincer complex	Pyridine or DMAP
Solvent	Toluene	Dichloromethane
Temperature	100-120 °C	0 °C to Room Temperature
Reaction Time	24-48 hours	12-24 hours
Expected Yield	70-90%	80-95%
Expected Isotopic Purity	>98 atom % D	>98 atom % D

Characterization

The synthesized deuterated 2-Ethylhexyl acetate should be thoroughly characterized to confirm its identity, purity, and isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show a significant reduction or complete absence of signals corresponding to the 2-ethylhexyl moiety. A singlet corresponding to the acetate methyl protons should be observed around 2.0 ppm.

• ²H NMR: The deuterium NMR spectrum will confirm the incorporation of deuterium at the various positions of the 2-ethylhexyl chain.

• ¹³C NMR: The carbon-13 NMR spectrum will show signals for all ten carbon atoms. The signals for the deuterated carbons will appear as multiplets due to C-D coupling and may be shifted slightly upfield compared to the non-deuterated compound.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Position	¹H Chemical Shift (Non-deuterated)	Predicted ¹H Chemical Shift (Deuterated)	¹³C Chemical Shift (Non-deuterated)
Acetate CH₃	~2.05 (s)	~2.05 (s)	~21.0
-OCH₂-	~4.05 (d)	Residual signal	~67.5
-CH(CH₂CH₃)-	~1.60 (m)	Residual signal	~38.8
-CH₂- (butyl chain)	~1.25-1.40 (m)	Residual signal	~30.4, 29.0, 23.8, 23.0
Terminal CH₃	~0.90 (t)	Residual signal	~14.1, 11.1

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and confirming the isotopic distribution of the final product.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS analysis will provide the retention time for purity assessment and the mass spectrum for molecular weight confirmation.

• High-Resolution Mass Spectrometry (HRMS): HRMS will provide an accurate mass measurement to confirm the elemental composition.

Table 4: Predicted Mass Spectrometry Data

Ion	Predicted m/z (for C₁₀H₃D₁₇O₂)
[M]⁺	189.26
[M+H]⁺	190.27
[M+Na]⁺	212.25

Conclusion

This technical guide outlines a robust and feasible synthetic strategy for the preparation of deuterated 2-Ethylhexyl acetate. By employing a two-step approach involving the catalytic deuteration of 2-ethylhexanol followed by esterification, it is possible to obtain the desired isotopically labeled compound with high purity and isotopic enrichment. The provided analogous experimental protocols and characterization data serve as a valuable resource for researchers in the fields of drug metabolism, pharmacokinetics, and analytical chemistry, enabling the synthesis and utilization of this important internal standard. Careful execution of these procedures, with appropriate monitoring and purification, will be key to a successful synthesis.

A Comprehensive Technical Guide to the Physical Characteristics of 2-Ethylhexyl acetate-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 2-Ethylhexyl acetate-d17, a deuterated analog of 2-Ethylhexyl acetate (B1210297). This document is intended to be a valuable resource for professionals in research and development who utilize stable isotope-labeled compounds for various applications, including as internal standards in quantitative analysis. While specific experimental data for the deuterated form is limited, this guide consolidates available information and provides context based on the well-characterized non-deuterated compound.

Core Physical and Chemical Properties

2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate. The incorporation of deuterium (B1214612) atoms results in a higher molecular weight compared to the parent compound, which is a key feature for its use in mass spectrometry-based applications.

Below is a summary of the key physical and chemical properties. Data for 2-Ethylhexyl acetate is provided for comparison, as the properties of the deuterated version are expected to be very similar, with the most significant difference being the molecular weight.

Table 1: General and Physical Properties of 2-Ethylhexyl acetate-d17 and 2-Ethylhexyl acetate

Property	2-Ethylhexyl acetate-d17	2-Ethylhexyl acetate
CAS Number	1219802-70-6	103-09-3
Molecular Formula	C₁₀H₃D₁₇O₂	C₁₀H₂₀O₂[1]
Molecular Weight	189.36 g/mol (calculated)	172.26 g/mol [1]
Appearance	Colorless liquid (presumed)	Clear, colorless liquid[2]
Odor	Sweet, fruity (presumed)	Sweet[2]
Density	~0.9 g/cm³ (estimated)	0.873 g/mL at 20 °C[2]
Boiling Point	~199 °C (estimated)	199 °C[1][2]
Melting Point	~-92 °C (estimated)	-92 °C[1]
Flash Point	~71 °C (estimated)	71 °C (160 °F)[2]
Refractive Index	~1.418 (estimated)	n20/D 1.418[1]
Solubility in Water	Slightly soluble (presumed)	Slightly soluble[2]

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum of 2-Ethylhexyl acetate-d17 would show a significant reduction or complete absence of signals corresponding to the ethyl and hexyl protons, depending on the specific positions of deuterium labeling. The most prominent remaining signal would likely be from the acetate methyl group if it is not deuterated.

• ¹³C NMR: The carbon signals for the deuterated positions would exhibit splitting due to coupling with deuterium and would have a lower intensity.

• IR Spectroscopy: The C-D stretching vibrations would appear at a lower frequency (around 2100-2200 cm⁻¹) compared to the C-H stretches (around 2850-3000 cm⁻¹).

• Mass Spectrometry: The molecular ion peak would be observed at a higher m/z value corresponding to the increased molecular weight due to the 17 deuterium atoms.

Table 2: Spectroscopic Data for 2-Ethylhexyl acetate

Spectrum Type	Key Peaks / Chemical Shifts (δ)
¹H NMR (CDCl₃)	δ 4.05 (d, 2H), 2.04 (s, 3H), 1.59 (m, 1H), 1.25-1.40 (m, 8H), 0.88 (t, 6H)
IR (Neat)	2960, 2932, 2874 (C-H stretch), 1742 (C=O stretch), 1240 (C-O stretch), 1038 cm⁻¹
Mass Spec (EI)	m/z 172 (M+), 115, 84, 70, 57, 43 (base peak)

Experimental Protocols

A specific synthesis protocol for 2-Ethylhexyl acetate-d17 is not publicly available. However, it can be synthesized via methods analogous to its non-deuterated counterpart, such as by the transesterification of a deuterated 2-ethylhexanol with acetic anhydride (B1165640) or acetyl chloride. A common method for the synthesis of 2-Ethylhexyl acetate is the transesterification of 2-ethylhexanol and methyl acetate.[3][4][5]

General Transesterification Protocol (Adapted for 2-Ethylhexyl acetate-d17):

• Reactants: Deuterated 2-ethylhexanol (2-ethylhexanol-d17) and methyl acetate. A strongly acidic cation-exchange resin can be used as a catalyst.[4][5]

• Apparatus: A multi-necked round-bottom flask equipped with a mechanical stirrer, thermometer, condenser, and an addition funnel, placed in a constant temperature water bath.[3]

• Procedure:

  • The deuterated 2-ethylhexanol and the catalyst are charged into the reaction flask.[3]

  • The mixture is heated to the desired reaction temperature (e.g., 80 °C).[4][5]

  • Methyl acetate is added dropwise to the reaction mixture over a period of time (e.g., 2 hours).[3]

  • The reaction is allowed to proceed at the set temperature for a specified duration (e.g., 3 hours).[4][5]

• Workup and Purification:

  • After the reaction is complete, the mixture is cooled.

  • The catalyst is removed by filtration.[3]

  • The product is purified by reduced pressure distillation.[3]

Mandatory Visualizations

Caption: A flowchart of the synthesis of 2-Ethylhexyl acetate-d17.

Caption: Key physical properties of 2-Ethylhexyl acetate-d17.

References

• 1. jnfuturechemical.com [jnfuturechemical.com]
• 2. univarsolutions.com [univarsolutions.com]
• 3. 2-Ethylhexyl acetate synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]

Commercial Availability and Application of 2-Ethylhexyl acetate-d17: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, physicochemical properties, and applications of 2-Ethylhexyl acetate-d17. This deuterated analog of 2-Ethylhexyl acetate (B1210297) serves as a valuable tool in analytical chemistry, particularly in quantitative mass spectrometry-based methods.

Commercial Availability

2-Ethylhexyl acetate-d17 is available from several chemical suppliers specializing in stable isotope-labeled compounds. The primary use of this compound is as an internal standard for the quantification of 2-Ethylhexyl acetate in various matrices. Below is a summary of its commercial availability.

Supplier	CAS Number	Common Applications
MedchemExpress	1219802-70-6	Tracer, Internal standard for NMR, GC-MS, or LC-MS analysis[1]
BOC Sciences	1219802-70-6	Environmental VOC tracking, fragrance stability studies, GC-MS internal standard for solvent and plasticizer analysis[]
LGC Standards	1219802-70-6	Reference material

Physicochemical Properties

The physical and chemical properties of 2-Ethylhexyl acetate-d17 are crucial for method development in analytical chemistry. The following table summarizes key properties, with the understanding that the deuterated form will have very similar properties to the non-deuterated parent compound, 2-Ethylhexyl acetate.

Property	Value
Molecular Formula	C₁₀H₃D₁₇O₂
Molecular Weight	189.37 g/mol
CAS Number	1219802-70-6
Appearance	Colorless liquid
Boiling Point	~199 °C (for non-deuterated form)[3]
Flash Point	~71 °C (for non-deuterated form)[3]
Density	~0.873 g/cm³ at 20 °C (for non-deuterated form)[3]
Solubility	Slightly soluble in water[3][4]

Applications in Quantitative Analysis

2-Ethylhexyl acetate-d17 is primarily utilized as an internal standard in isotope dilution mass spectrometry (IDMS). This technique is a gold standard for accurate quantification in complex matrices. The key advantages of using a deuterated internal standard like 2-Ethylhexyl acetate-d17 include:

• Correction for Matrix Effects: It co-elutes with the non-deuterated analyte, experiencing similar ionization suppression or enhancement in the mass spectrometer source.

• Compensation for Sample Loss: Any loss of the analyte during sample preparation (e.g., extraction, cleanup) will be mirrored by a proportional loss of the internal standard.

• Improved Precision and Accuracy: By normalizing the analyte's signal to the internal standard's signal, the method's precision and accuracy are significantly improved.[5]

Generalized Experimental Protocol for Quantification using GC-MS

While a specific, published protocol for 2-Ethylhexyl acetate-d17 was not identified in the search, a generalized experimental workflow for its use as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) is provided below. This protocol is based on standard practices for the analysis of similar volatile organic compounds.

1. Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 in a suitable solvent (e.g., hexane, ethyl acetate).

• Calibration Standards: Prepare a series of calibration standards by spiking a known amount of the 2-Ethylhexyl acetate stock solution into a blank matrix. Add a constant, known amount of the 2-Ethylhexyl acetate-d17 internal standard stock solution to each calibration standard.

• Sample Preparation: To the unknown sample, add the same constant, known amount of the 2-Ethylhexyl acetate-d17 internal standard solution.

2. Sample Extraction (if necessary)

• For complex matrices (e.g., environmental samples, biological fluids), a sample extraction step may be required. This could involve liquid-liquid extraction or solid-phase extraction. The internal standard should be added before the extraction step to account for any losses.

3. GC-MS Analysis

• Injection: Inject an aliquot of the prepared standard or sample into the GC-MS system.

• Gas Chromatography: Use a suitable capillary column (e.g., a non-polar or mid-polar column) to separate 2-Ethylhexyl acetate from other matrix components. The temperature program should be optimized to achieve good peak shape and resolution.

• Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity. Monitor at least two characteristic ions for both 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17.

4. Data Analysis

• Quantification: Calculate the ratio of the peak area of a quantifier ion of 2-Ethylhexyl acetate to the peak area of a quantifier ion of 2-Ethylhexyl acetate-d17.

• Calibration Curve: Plot the peak area ratio against the concentration of 2-Ethylhexyl acetate for the calibration standards to generate a calibration curve.

• Concentration Determination: Determine the concentration of 2-Ethylhexyl acetate in the unknown sample by interpolating its peak area ratio from the calibration curve.

Visualizations

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: Relationship between 2-Ethylhexyl acetate and its deuterated internal standard.

Caption: A generalized workflow for quantitative analysis using an internal standard.

Caption: A plausible metabolic fate of 2-Ethylhexyl acetate via hydrolysis and subsequent metabolism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. univarsolutions.com [univarsolutions.com]
• 4. 2-Ethylhexyl Acetate | Eastman [eastman.com]
• 5. benchchem.com [benchchem.com]

In-Depth Technical Safety Guide: 2-Ethylhexyl acetate-d17

Disclaimer: This document has been compiled to provide a comprehensive safety overview for 2-Ethylhexyl acetate-d17. Due to the limited availability of a specific Safety Data Sheet (SDS) for the deuterated form (CAS No. 1219802-70-6), the safety information presented herein is largely based on the well-documented profile of its non-deuterated analogue, 2-Ethylhexyl acetate (B1210297) (CAS No. 103-09-3). The primary difference in the deuterated form is its higher molecular weight; its chemical and biological properties are expected to be very similar. This guide is intended for use by researchers, scientists, and drug development professionals.

Chemical Identification and Physical Properties

2-Ethylhexyl acetate-d17 is the deuterated form of 2-Ethylhexyl acetate, a stable, water-white liquid.[1] It is characterized by a mild, pleasant, fruity odor.[1] This compound is used as a solvent and in various industrial applications.

Identifier	Value	Source
Chemical Name	2-Ethylhexyl acetate-d17	-
CAS Number	1219802-70-6	Chemsrc[2]
Molecular Formula	C10H3D17O2	-
Molecular Weight	189.36 g/mol	Calculated
Appearance	Water-white liquid	PubChem[1]
Odor	Fruity, pleasant	PubChem[1]

Physical Property	Value	Source
Boiling Point	195.7 ± 8.0 °C at 760 mmHg	Chemsrc[2]
Flash Point	71.4 ± 8.3 °C	Chemsrc[2]
Density	0.9 ± 0.1 g/cm³	Chemsrc[2]
Vapor Pressure	0.4 ± 0.4 mmHg at 25°C	Chemsrc[2]
Solubility	Insoluble in water	PubChem[1]

Hazard Identification and Classification

2-Ethylhexyl acetate is classified as a combustible liquid that can cause skin irritation.[3] It is also considered toxic to aquatic life.[3]

GHS Classification

Hazard Class	Category	Hazard Statement
Flammable Liquids	4	H227: Combustible liquid
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Hazardous to the Aquatic Environment, Acute Hazard	2	H402: Harmful to aquatic life

Source: InKemia Green Chemicals, Inc.[3]

GHS Label Elements

Element	Description
Pictogram	None required for these classifications in some jurisdictions.
Signal Word	Warning
Hazard Statements	H227: Combustible liquidH315: Causes skin irritationH402: Harmful to aquatic life
Precautionary Statements	Prevention: P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.P264: Wash skin thoroughly after handling.P273: Avoid release to the environment.P280: Wear protective gloves/protective clothing/eye protection/face protection.Response: P302 + P352: IF ON SKIN: Wash with plenty of soap and water.P332 + P313: If skin irritation occurs: Get medical advice/attention.P362: Take off contaminated clothing and wash before reuse.P370 + P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam for extinction.Storage: P403: Store in a well-ventilated place.Disposal: P501: Dispose of contents/container to an approved waste disposal plant.

Source: InKemia Green Chemicals, Inc.[3]

Caption: GHS Hazard Classification for 2-Ethylhexyl acetate.

First-Aid Measures

In case of exposure, follow these first-aid measures:

Exposure Route	First-Aid Measures
Inhalation	Remove from exposure to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Consult a physician.
Skin Contact	Wash off with soap and plenty of water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.
Eye Contact	Based on available data, the classification criteria are not met. However, it is advisable to rinse with plenty of water.
Ingestion	May cause depression of the central nervous system. Consult a physician.

Source: InKemia Green Chemicals, Inc.[3]

Fire-Fighting Measures

Measure	Details
Suitable Extinguishing Media	Dry sand, dry chemical, or alcohol-resistant foam.
Unsuitable Extinguishing Media	No information available.
Specific Hazards	Combustible liquid.
Protective Equipment	Wear self-contained breathing apparatus for firefighting if necessary.

Source: InKemia Green Chemicals, Inc.[3]

Handling and Storage

Aspect	Recommendations
Safe Handling	Wear protective clothing as described in Section 8. Keep away from food, drink, and animal feeding stuffs. Keep container tightly sealed when not in use. Avoid discharge to the aquatic environment.
Safe Storage	Store in a cool, well-ventilated place. Keep container tightly closed. Keep containers upright to prevent leakage. Protect from direct sunlight and sources of ignition. Store in a fireproof place.
Incompatible Materials	Strong oxidizing agents, strong bases, and strong acids.

Source: InKemia Green Chemicals, Inc.[3]

Exposure Controls and Personal Protection

Currently, there are no established occupational exposure limit values for 2-Ethylhexyl acetate.[3]

Personal Protective Equipment (PPE)

Type	Recommendation
Eye/Face Protection	Wear safety glasses with side-shields.
Skin Protection	Wear protective gloves and clothing to prevent skin contact.
Respiratory Protection	No special protective equipment required under normal use.

Source: InKemia Green Chemicals, Inc.[3]

Caption: Recommended Personal Protective Equipment.

Toxicological Information

The toxicological data for 2-Ethylhexyl acetate indicates low acute toxicity.

Test	Result	Species	Source
Acute Oral Toxicity (LD50)	> 5,000 mg/kg	Rat	InKemia Green Chemicals, Inc.[3]

Experimental Protocol: Acute Oral Toxicity

While the specific study protocol for the LD50 value is not detailed in the provided safety data sheets, a generalized protocol based on OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) would likely involve the following steps:

• Test Animals: Healthy, young adult rats of a standard laboratory strain are used.

• Housing and Feeding: Animals are housed in standard conditions with access to food and water.

• Dosage: A fixed dose of the test substance (2-Ethylhexyl acetate) is administered orally by gavage to a group of animals.

• Observation: Animals are observed for signs of toxicity and mortality for a defined period (typically 14 days).

• Data Analysis: The number of animals that die at a given dose is recorded, and the LD50 value is estimated.

Ecological Information

2-Ethylhexyl acetate is classified as toxic to aquatic life.[3]

Parameter	Result
Aquatic Toxicity	Toxic to aquatic life.[3]
Persistence and Degradability	No data available.
Bioaccumulative Potential	Predictions suggest low potential for significant accumulation in organisms.[3]
Mobility in Soil	Adsorption to solid soil phase is not expected to be significant.[3]

It is crucial to prevent the release of this substance into the environment.[3]

Stability and Reactivity

Aspect	Details
Reactivity	No data available.
Chemical Stability	Stable under normal storage conditions.
Possibility of Hazardous Reactions	Hazardous polymerization does not occur under normal conditions.
Conditions to Avoid	Sources of ignition.
Incompatible Materials	Strong oxidizing agents, strong bases, strong acids.
Hazardous Decomposition Products	No data available.

Source: InKemia Green Chemicals, Inc.[3]

References

• 1. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 2. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]

In-Depth Technical Guide: Isotopic Purity of 2-Ethylhexyl acetate-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of 2-Ethylhexyl acetate-d17, a deuterated analog of 2-Ethylhexyl acetate (B1210297). This document details the available purity specifications, a plausible synthetic route, and the analytical methodologies used to determine its isotopic enrichment. This guide is intended to be a valuable resource for researchers utilizing 2-Ethylhexyl acetate-d17 as an internal standard or in other applications where a high degree of isotopic purity is essential.

Quantitative Data on Isotopic Purity

The isotopic purity of commercially available 2-Ethylhexyl acetate-d17 is a critical parameter for its application, particularly as an internal standard in quantitative analysis. Based on available supplier information, the isotopic purity is specified as follows:

Parameter	Specification	Source
Isotopic Purity	98 atom % D	LGC Standards
Chemical Purity	min 98%	LGC Standards

Note: "Atom % D" refers to the percentage of deuterium (B1214612) atoms at the specified deuterated positions relative to all hydrogen isotopes at those positions. It is important for researchers to obtain a lot-specific Certificate of Analysis from their supplier for the most accurate and detailed purity information, including the abundance of other isotopic species (e.g., d16, d15, etc.).

Plausible Synthetic Pathway

A logical synthetic workflow is outlined below:

Caption: Plausible synthetic workflow for 2-Ethylhexyl acetate-d17.

Experimental Protocols

The determination of isotopic purity and enrichment of 2-Ethylhexyl acetate-d17 relies on well-established analytical techniques. The following are detailed methodologies for the key experiments.

Isotopic Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating the deuterated compound from its non-deuterated and partially deuterated analogues and for determining their relative abundances.

3.1.1. Sample Preparation

• Prepare a stock solution of 2-Ethylhexyl acetate-d17 in a volatile organic solvent (e.g., hexane (B92381) or ethyl acetate) at a concentration of 1 mg/mL.

• Prepare a series of dilutions from the stock solution to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• For analysis, dilute the sample to a final concentration within the calibration range.

3.1.2. GC-MS Instrumentation and Parameters

Parameter	Typical Value
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Temperature Program	Initial temperature 50 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Analyzer	Quadrupole or Time-of-Flight (TOF)
Scan Range	m/z 35-250
Ion Source Temperature	230 °C
Transfer Line Temperature	280 °C

3.1.3. Data Analysis

• Identify the peaks corresponding to 2-Ethylhexyl acetate-d17 and its isotopologues by their retention times and mass spectra.

• The mass spectrum of the fully deuterated compound will show a molecular ion peak (M+) at m/z 189.37.

• Integrate the peak areas of the molecular ions for each isotopologue (e.g., d17, d16, d15, etc.).

• Calculate the isotopic purity by dividing the peak area of the d17 isotopologue by the sum of the peak areas of all identified isotopologues and multiplying by 100.

Caption: Experimental workflow for GC-MS analysis.

Isotopic Enrichment Determination by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ²H NMR spectroscopy are invaluable for confirming the positions of deuteration and quantifying the isotopic enrichment.

3.2.1. Sample Preparation

• Accurately weigh approximately 5-10 mg of 2-Ethylhexyl acetate-d17.

• Dissolve the sample in a high-purity deuterated solvent that does not have signals overlapping with the analyte (e.g., chloroform-d, acetone-d6). The use of a non-deuterated internal standard with a known concentration and a distinct resonance is recommended for quantitative analysis.

3.2.2. NMR Instrumentation and Parameters

Parameter	¹H NMR	²H NMR
Spectrometer Frequency	≥ 400 MHz	≥ 61.4 MHz
Solvent	Chloroform-d	Chloroform
Temperature	298 K	298 K
Pulse Sequence	zg30	zg
Relaxation Delay (D1)	5 x T₁ (typically 30-60 s for quantitative analysis)	5 x T₁
Number of Scans	16-64	128-1024 (or more for good signal-to-noise)

3.2.3. Data Analysis

• ¹H NMR: The absence or significant reduction of proton signals at the expected chemical shifts for the ethyl and hexyl groups confirms successful deuteration. The residual proton signals can be integrated and compared to the integral of the non-deuterated acetate methyl group (if applicable) or an internal standard to quantify the level of deuteration.

• ²H NMR: A deuterium spectrum will show signals at the chemical shifts corresponding to the deuterated positions. The integrals of these signals can be used to confirm the relative distribution of deuterium atoms within the molecule.

Caption: Logical relationship in NMR-based isotopic purity analysis.

Conclusion

This technical guide has summarized the available data on the isotopic purity of 2-Ethylhexyl acetate-d17, proposed a plausible synthetic pathway, and provided detailed experimental protocols for its analysis using GC-MS and NMR spectroscopy. For researchers in drug development and related scientific fields, a thorough understanding and verification of the isotopic purity of deuterated standards like 2-Ethylhexyl acetate-d17 are paramount for ensuring the accuracy and reliability of experimental results. It is strongly recommended to always refer to the supplier's Certificate of Analysis for lot-specific data and to perform in-house verification of isotopic purity using the methodologies described herein.

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-Ethylhexyl Acetate-d17 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2-Ethylhexyl acetate-d17 as an internal standard in quantitative analysis. The information is intended for researchers, scientists, and professionals involved in drug development and quality control who require accurate and precise quantification of volatile and semi-volatile organic compounds.

Introduction

2-Ethylhexyl acetate (B1210297) is a commonly used solvent, plasticizer, and fragrance ingredient found in a variety of materials, including food packaging, medical devices, and pharmaceutical excipients. Its presence as a potential migrant or residual solvent necessitates reliable quantitative methods for its detection and monitoring. 2-Ethylhexyl acetate-d17, a deuterated analog of 2-Ethylhexyl acetate, serves as an ideal internal standard for such analyses. Its chemical and physical properties are nearly identical to the non-labeled analyte, but it is distinguishable by mass spectrometry. This allows for the correction of variations in sample preparation, injection volume, and instrument response, leading to highly accurate and precise quantification.[1][2]

This internal standard is particularly valuable for gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications. It can be employed for the quantification of 2-Ethylhexyl acetate and structurally similar compounds in diverse matrices.

Applications

2-Ethylhexyl acetate-d17 is a versatile internal standard suitable for a range of quantitative applications, including:

• Extractables and Leachables (E&L) Studies: For medical devices and pharmaceutical container closure systems, 2-Ethylhexyl acetate-d17 can be used to quantify the migration of 2-Ethylhexyl acetate from plastic components.

• Food Safety Analysis: To determine the migration of 2-Ethylhexyl acetate from food contact materials into food simulants or actual food products.

• Residual Solvent Analysis: In the pharmaceutical industry, it can be used to quantify residual levels of 2-Ethylhexyl acetate in active pharmaceutical ingredients (APIs) and drug products.

• Environmental Monitoring: For the analysis of volatile organic compounds (VOCs) in environmental samples.

Experimental Protocols

The following are example protocols for the use of 2-Ethylhexyl acetate-d17 as an internal standard in GC-MS analysis. These protocols should be optimized and validated for specific applications and matrices.

Quantification of 2-Ethylhexyl Acetate in a Polymer Matrix (e.g., PVC Tubing)

This protocol describes the determination of 2-Ethylhexyl acetate that may be present as a residual solvent or plasticizer in a polymer.

3.1.1. Materials and Reagents

• 2-Ethylhexyl acetate (analyte standard), >99% purity

• 2-Ethylhexyl acetate-d17 (internal standard), >98% isotopic purity

• Dichloromethane (B109758) (DCM), HPLC grade or equivalent

• Methanol, HPLC grade or equivalent

• Sample: Polymer tubing, cut into small pieces (e.g., 2-3 mm)

• Glass vials with PTFE-lined caps (B75204)

• Analytical balance

• Vortex mixer

• Centrifuge

3.1.2. Standard Preparation

• Analyte Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 2-Ethylhexyl acetate into a 100 mL volumetric flask. Dissolve and dilute to volume with dichloromethane.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of 2-Ethylhexyl acetate-d17 into a 100 mL volumetric flask. Dissolve and dilute to volume with dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution with dichloromethane to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL. Spike each calibration standard with the internal standard stock solution to a final concentration of 5 µg/mL.

3.1.3. Sample Preparation

• Accurately weigh approximately 1 g of the polymer sample into a 20 mL glass vial.

• Add 10 mL of dichloromethane to the vial.

• Add a specific volume of the internal standard stock solution (e.g., 500 µL of 100 µg/mL 2-Ethylhexyl acetate-d17) to achieve a final concentration of 5 µg/mL in the extraction solvent.

• Cap the vial tightly and vortex for 30 minutes to extract the analyte and internal standard.

• Centrifuge the sample at 3000 rpm for 10 minutes to pellet any suspended particles.

• Carefully transfer the supernatant to a clean GC vial for analysis.

3.1.4. GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	2-Ethylhexyl acetate: m/z 116, 88, 70 2-Ethylhexyl acetate-d17: m/z 133, 98, 78

3.1.5. Data Analysis

• Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for each calibration standard.

• Determine the concentration of 2-Ethylhexyl acetate in the sample extract from the calibration curve.

• Calculate the final concentration of 2-Ethylhexyl acetate in the polymer sample (in µg/g) using the following formula:

  Concentration (µg/g) = (C_extract * V_solvent) / W_sample

  Where:

  • C_extract is the concentration in the extract (µg/mL)

  • V_solvent is the volume of the extraction solvent (mL)

  • W_sample is the weight of the sample (g)

Headspace GC-MS for Volatile Organic Compounds

For the analysis of volatile organic compounds, static headspace sampling coupled with GC-MS is a preferred technique as it minimizes matrix effects.

3.2.1. Materials and Reagents

• Same as in Protocol 3.1, with the addition of:

• Headspace vials (20 mL) with magnetic crimp caps and PTFE/silicone septa

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable high-boiling point solvent for standards

3.2.2. Standard and Sample Preparation

• Calibration Standards: Prepare calibration standards in the chosen headspace solvent (e.g., DMSO) at concentrations ranging from 1 µg/mL to 100 µg/mL. Add the internal standard to each to a final concentration of 10 µg/mL.

• Sample Preparation: Accurately weigh approximately 0.5 g of the solid sample into a headspace vial. Add 1 mL of the headspace solvent containing the internal standard at a concentration of 10 µg/mL.

3.2.3. Headspace and GC-MS Parameters

Parameter	Value
Headspace Sampler	Agilent 7697A or equivalent
Oven Temperature	120 °C
Loop Temperature	130 °C
Transfer Line Temp.	140 °C
Equilibration Time	30 min
Injection Time	1 min
GC-MS Parameters	As described in Protocol 3.1.4

Data Presentation

The following tables summarize hypothetical quantitative data obtained from the analysis of 2-Ethylhexyl acetate in different polymer samples using 2-Ethylhexyl acetate-d17 as an internal standard.

Table 1: Calibration Data for 2-Ethylhexyl Acetate

Analyte Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
0.1	15,234	1,510,876	0.010
0.5	78,987	1,532,456	0.052
1.0	155,432	1,525,678	0.102
5.0	780,123	1,540,987	0.506
10.0	1,567,890	1,535,432	1.021
25.0	3,901,234	1,528,901	2.552
50.0	7,854,321	1,539,876	5.101
R²	0.9998

Table 2: Quantification of 2-Ethylhexyl Acetate in Polymer Samples

Sample ID	Sample Weight (g)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)	Conc. in Extract (µg/mL)	Conc. in Sample (µg/g)
Polymer A	1.054	45,678	1,523,456	0.030	0.30	2.85
Polymer B	0.987	1,234,567	1,543,210	0.800	7.84	79.43
Polymer C	1.012	Not Detected	1,530,987	-	< 0.1	< 0.99

Visualizations

The following diagrams illustrate the experimental workflow and the logic of using an internal standard.

Caption: General workflow for the quantitative analysis of 2-Ethylhexyl acetate.

References

• 1. patientguard.com [patientguard.com]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Application Notes and Protocols for the GC-MS Analysis of 2-Ethylhexyl Acetate Using 2-Ethylhexyl Acetate-d17 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylhexyl acetate (B1210297) is a widely used organic compound, finding applications as a solvent for nitrocellulose and resins, a fragrance ingredient, and a plasticizer in various materials.[1] Accurate and precise quantification of 2-ethylhexyl acetate is crucial in diverse fields, including environmental monitoring, food safety (particularly concerning migration from packaging materials), and quality control in industrial processes. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 2-ethylhexyl acetate.

The use of a stable isotope-labeled internal standard, such as 2-Ethylhexyl acetate-d17, is paramount for achieving high accuracy and reproducibility in quantitative GC-MS analysis. Deuterated internal standards exhibit nearly identical chemical and physical properties to their non-labeled counterparts, ensuring they co-elute during chromatography and experience similar effects from the sample matrix and instrument variability. This allows for reliable correction of variations during sample preparation and analysis, leading to more robust and defensible results.

This document provides detailed application notes and protocols for the quantitative analysis of 2-ethylhexyl acetate in various matrices using GC-MS with 2-Ethylhexyl acetate-d17 as an internal standard.

Quantitative Data Presentation

Table 1: Representative Method Validation Parameters for Volatile Esters and Plasticizers by GC-MS with Deuterated Internal Standards

Parameter	Typical Performance for Volatile Esters	Typical Performance for Plasticizers
Linearity (Correlation Coefficient, r²)	> 0.995	> 0.999
Linear Range	0.2 - 100 µg/L[2]	0.05 - 5 mg/L[3]
Limit of Detection (LOD)	1 - 30 µg/L[2]	0.1 - 2.8 µg/kg
Limit of Quantification (LOQ)	54.1 - 76.3 ng/g[4]	0.3 - 9.2 µg/kg
Recovery	83 - 109%[5]	91.8 - 122%[4]
Precision (Relative Standard Deviation, RSD)	< 15%	< 17.8%[4]

Note: The data presented are compiled from studies on similar analytes (fatty acid methyl esters and regulated plasticizers) using deuterated internal standards and are intended to be representative of the performance achievable for 2-ethylhexyl acetate analysis.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE) for Aqueous Samples

This protocol is suitable for the extraction of 2-ethylhexyl acetate from aqueous matrices such as environmental water samples or food simulants.

Materials:

• Sample containing 2-ethylhexyl acetate

• 2-Ethylhexyl acetate-d17 internal standard solution (in a compatible solvent like methanol (B129727) or ethyl acetate)

• Dichloromethane (B109758) (DCM), HPLC grade

• Sodium chloride (NaCl), analytical grade

• Anhydrous sodium sulfate (B86663)

• Glassware: separatory funnel, vials, pipettes

• Nitrogen evaporator

Procedure:

• Sample Collection: Collect a known volume of the aqueous sample (e.g., 100 mL) in a clean glass container.

• Internal Standard Spiking: Spike the sample with a known amount of 2-Ethylhexyl acetate-d17 internal standard solution to achieve a final concentration within the calibrated range.

• Salting Out: Add NaCl to the sample (e.g., 10 g per 100 mL) and dissolve by swirling. This increases the ionic strength of the aqueous phase and enhances the extraction efficiency of the less polar analyte into the organic solvent.

• Extraction: Transfer the salted sample to a separatory funnel. Add a known volume of dichloromethane (e.g., 50 mL).

• Mixing: Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate. The dichloromethane layer, containing the analyte and internal standard, will be the bottom layer.

• Collection: Drain the lower organic layer into a clean glass flask.

• Repeat Extraction: Repeat the extraction process (steps 4-7) with a fresh portion of dichloromethane (e.g., 25 mL) and combine the organic extracts.

• Drying: Pass the combined organic extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the concentrated extract to a GC vial for analysis.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME) for Solid or Liquid Samples

This protocol is a solvent-free technique suitable for the analysis of volatile compounds like 2-ethylhexyl acetate in various matrices, including food, beverages, and biological tissues.

Materials:

• Sample containing 2-ethylhexyl acetate

• 2-Ethylhexyl acetate-d17 internal standard solution

• SPME fiber assembly (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB)

• Headspace vials (20 mL) with magnetic screw caps (B75204) and PTFE/silicone septa

• Heating block or water bath with agitation capabilities

Procedure:

• Sample Preparation: Accurately weigh a known amount of the solid sample (e.g., 1-5 g) or pipette a known volume of the liquid sample (e.g., 1-5 mL) into a headspace vial.

• Internal Standard Spiking: Add a known amount of the 2-Ethylhexyl acetate-d17 internal standard solution directly to the sample in the vial.

• Vial Sealing: Immediately seal the vial with the screw cap to prevent the loss of volatile compounds.

• Equilibration and Extraction: Place the vial in a heating block or water bath set to a specific temperature (e.g., 60°C) for a defined period (e.g., 30 minutes) with constant agitation. This allows the volatile analytes to partition into the headspace.

• SPME Fiber Exposure: Introduce the SPME fiber into the headspace of the vial, ensuring it does not touch the sample. Expose the fiber for a predetermined time (e.g., 20 minutes) to allow for the adsorption of the analytes.

• Desorption: After extraction, retract the fiber into the needle and immediately introduce it into the heated GC injection port for thermal desorption of the analytes onto the GC column.

GC-MS Instrumental Analysis

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary GC column: A non-polar or medium-polarity column is recommended, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, HP-5ms) with dimensions of 30 m x 0.25 mm i.d. x 0.25 µm film thickness.

GC-MS Parameters:

Parameter	Recommended Setting
Injector Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature: 50 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity
SIM Ions (2-ethylhexyl acetate)	m/z 43, 57, 70, 83, 112 (Quantification ion in bold)
SIM Ions (2-ethylhexyl acetate-d17)	m/z 46, 62, 75, 90, 129 (Quantification ion in bold)

Note: These parameters should be optimized for the specific instrument and application.

Mandatory Visualizations

Caption: Experimental workflow for quantitative GC-MS analysis.

Caption: Logic of internal standard calibration.

References

• 1. 2-ethylhexyl acetate - SEQENS [seqens.com]
• 2. Isotope-labeling in situ derivatization and HS-SPME arrow GC–MS/MS for simultaneous determination of fatty acids and fatty acid methyl esters in aqueous matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. shimadzu.com [shimadzu.com]
• 4. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for LC-MS Quantification Using 2-Ethylhexyl acetate-d17

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of target analytes using Liquid Chromatography-Mass Spectrometry (LC-MS) with 2-Ethylhexyl acetate-d17 as an internal standard. The methodologies outlined are particularly relevant for the analysis of plasticizers and related compounds in various matrices.

Introduction to Isotope Dilution LC-MS

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful analytical technique that combines the separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry. For quantitative analysis, the use of a stable isotope-labeled internal standard (SIL-IS), such as 2-Ethylhexyl acetate-d17, is considered the gold standard.[1] This approach, known as isotope dilution mass spectrometry, provides high accuracy and precision by correcting for variations in sample preparation, matrix effects, and instrument response.[2]

2-Ethylhexyl acetate-d17 is the deuterium-labeled form of 2-Ethylhexyl acetate (B1210297) and can be used as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[3][4][5] Due to its structural similarity to certain plasticizers, such as phthalates, it is a suitable internal standard for their quantification in various sample types.

Key Principles of Using 2-Ethylhexyl acetate-d17 as an Internal Standard

The fundamental principle of using a deuterated internal standard is that it behaves nearly identically to the analyte of interest during sample extraction, chromatography, and ionization.[2] Because 2-Ethylhexyl acetate-d17 has a different mass from the unlabeled analyte, the mass spectrometer can distinguish between the two compounds. Any loss of the analyte during the analytical process will be mirrored by a proportional loss of the internal standard.[2] This allows for accurate quantification based on the ratio of the analyte signal to the internal standard signal.

Applications

The primary application for LC-MS quantification with 2-Ethylhexyl acetate-d17 as an internal standard is the analysis of plasticizers and related compounds in various matrices, including:

• Environmental Samples: Determination of plasticizer contamination in water, soil, and indoor dust.[2]

• Biological Matrices: Quantification of plasticizer metabolites in urine, serum, and plasma for human exposure assessment.[5][6][7][8]

• Food and Beverages: Monitoring of plasticizer migration from packaging materials into foodstuffs.[3][9]

• Consumer Products: Quality control and safety assessment of plastics and other materials.

Quantitative Data Summary

The following table summarizes typical quantitative data for the analysis of a common plasticizer, Di(2-ethylhexyl) phthalate (B1215562) (DEHP), and its primary metabolite, Mono(2-ethylhexyl) phthalate (MEHP), using an LC-MS/MS method with a deuterated internal standard. The data is presented for illustrative purposes and is based on typical performance characteristics reported in the literature.[5][7][10]

Analyte	Matrix	Concentration Range (ng/mL)	LLOQ (ng/mL)	Accuracy (%)	Precision (%RSD)
DEHP	Serum	0.5 - 500	0.5	95 - 105	< 10
MEHP	Serum	0.5 - 500	0.5	92 - 108	< 12
DEHP	Urine	1.0 - 1000	1.0	90 - 110	< 15
MEHP	Urine	1.0 - 1000	1.0	88 - 107	< 13
DEHP	Water	0.1 - 100	0.1	97 - 103	< 8

LLOQ: Lower Limit of Quantification %RSD: Percent Relative Standard Deviation

Experimental Protocols

Protocol 1: Quantification of DEHP and MEHP in Human Serum

This protocol describes a method for the simultaneous quantification of Di(2-ethylhexyl) phthalate (DEHP) and its metabolite Mono(2-ethylhexyl) phthalate (MEHP) in human serum using LC-MS/MS and 2-Ethylhexyl acetate-d17 as an internal standard.

1. Materials and Reagents

• DEHP and MEHP analytical standards

• 2-Ethylhexyl acetate-d17 (Internal Standard)

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid

• Human serum (blank)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

2. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of DEHP, MEHP, and 2-Ethylhexyl acetate-d17 in methanol.

• Working Standard Solutions: Prepare serial dilutions of DEHP and MEHP in a 50:50 methanol:water solution to create calibration standards.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the 2-Ethylhexyl acetate-d17 stock solution in methanol.

• Sample Preparation:

  • To 200 µL of serum, add 20 µL of the internal standard spiking solution.

  • Add 600 µL of 4% phosphoric acid and vortex for 30 seconds.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 10% methanol in water.

  • Elute the analytes with 1 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Parameters

• LC System: UPLC or HPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 30% B

  • 1-5 min: 30-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-30% B

  • 6.1-8 min: 30% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• MRM Transitions:

  • DEHP: (Precursor ion) -> (Product ion)

  • MEHP: (Precursor ion) -> (Product ion)

  • 2-Ethylhexyl acetate-d17: (Precursor ion) -> (Product ion)

4. Data Analysis

• Integrate the peak areas for the analyte and internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the samples from the calibration curve.

Visualizations

Caption: Experimental workflow for LC-MS quantification.

Caption: Logic of internal standard quantification.

References

• 1. m.youtube.com [m.youtube.com]
• 2. irbnet.de [irbnet.de]
• 3. Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Determination of di(2-ethylhexyl)phthalate and mono(2-ethylhexyl)phthalate in human serum using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Di-(2-ethylhexyl)phthalate (DEHP) metabolites in human hair using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Note: 2-Ethylhexyl Acetate-d17 as an Internal Standard for Quantitative NMR (qNMR) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity and concentration of chemical substances.[1] Its accuracy relies on the use of a stable and pure internal standard (IS). 2-Ethylhexyl acetate-d17, the deuterated form of 2-ethylhexyl acetate (B1210297), serves as an excellent internal standard for ¹H qNMR. The isotopic substitution of hydrogen with deuterium (B1214612) minimizes the proton signals from the standard, thus preventing overlap with analyte signals in the ¹H NMR spectrum.[2] This application note provides a comprehensive guide to using 2-Ethylhexyl acetate-d17 for the quantitative analysis of organic molecules.

Advantages of 2-Ethylhexyl Acetate-d17 as a qNMR Internal Standard

• High Purity: Available in high chemical and isotopic purity, which is crucial for accurate quantification.

• Simplified Spectrum: The extensive deuteration results in a very simple ¹H NMR spectrum, significantly reducing the likelihood of signal overlap with the analyte.[2]

• Chemical Inertness: As an ester, it is chemically stable and unlikely to react with a wide range of analytes or deuterated solvents under typical NMR conditions.

• Good Solubility: It is soluble in common deuterated organic solvents such as chloroform-d (B32938) (CDCl₃), dimethyl sulfoxide-d₆ (DMSO-d₆), and methanol-d₄ (MeOD).[3]

• Low Volatility: With a high boiling point of approximately 199 °C, it has low volatility, which minimizes errors during sample preparation and weighing.[4][5]

Physicochemical Properties of 2-Ethylhexyl Acetate

The properties of the non-deuterated form provide a good indication of the behavior of its deuterated analogue.

Property	Value	Reference
Molecular Formula	C₁₀H₂₀O₂	[6]
Molecular Weight	172.26 g/mol	[6]
Boiling Point	199 °C	[4][5]
Freezing Point	-93 °C	[4][5]
Density	0.873 g/mL at 20 °C	[4][5]
Solubility in Water	Slightly soluble	[4][5]
Appearance	Clear, colorless liquid	[4][5]

Experimental Protocols

Determination of T₁ Relaxation Time

Accurate qNMR requires the selection of an appropriate relaxation delay (D1), which should be at least 5 times the longest spin-lattice relaxation time (T₁) of any signal being quantified.[1][7] If the T₁ value of the analyte is unknown, it should be determined experimentally.

Caption: Workflow for T₁ relaxation time determination.

Protocol:

• Sample Preparation: Prepare a solution of the analyte in the chosen deuterated solvent at a concentration similar to that planned for the qNMR analysis.

• NMR Experiment: Utilize an inversion-recovery pulse sequence (180° - τ - 90° - acquire).[8]

• Parameter Setup:

  • Acquire a series of spectra with varying delay times (τ). A typical range of τ values for organic molecules is 0.05 s to 20 s.[8]

  • Set the relaxation delay (D1) to be at least 5 times the expected longest T₁. A conservative starting value is 10 seconds.[8]

• Data Analysis: Process the resulting spectra and measure the intensity of the signals of interest for each τ value. Plot the signal intensity as a function of τ and fit the data to an exponential recovery curve to calculate the T₁ value.[8]

Quantitative NMR (qNMR) Protocol

Caption: General workflow for qNMR analysis.

Protocol:

• Sample Preparation:

  • Accurately weigh approximately 5-20 mg of the analyte into a clean vial.

  • Accurately weigh a suitable amount of 2-Ethylhexyl acetate-d17 into the same vial. The molar ratio of analyte to internal standard should ideally be around 1:1.[2]

  • Add a precise volume (e.g., 0.6-0.7 mL) of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Ensure complete dissolution by vortexing or gentle sonication.[2]

  • Transfer the homogeneous solution to a high-quality NMR tube.

• NMR Data Acquisition:

  • Allow the sample to thermally equilibrate in the NMR spectrometer for at least 5 minutes.

  • Set the following acquisition parameters:

Parameter	Recommended Value	Rationale
Pulse Angle	90°	To maximize signal intensity for a single scan.[1]
Relaxation Delay (D1)	≥ 5 x T₁ (longest)	To ensure complete relaxation of all nuclei of interest. A conservative value of 30-60 seconds is recommended if T₁ is unknown.[1][9]
Number of Scans (NS)	16-128	To achieve a signal-to-noise ratio (S/N) of >250:1 for accurate integration.[7][10]
Spectral Width	Sufficient to cover all signals	To avoid signal folding and allow for proper baseline correction.[7]
Acquisition Time (AQ)	2-4 seconds	To ensure adequate digital resolution.[9]

• Data Processing and Purity Calculation:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Carefully perform phase and baseline correction of the spectrum.

  • Integrate a well-resolved, non-overlapping signal of the analyte and a signal from the residual protons of 2-Ethylhexyl acetate-d17.

  • Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / W_analyte) * (W_IS / MW_IS) * P_IS

  Where:

  • I: Integral value of the signal

  • N: Number of protons corresponding to the integrated signal

  • MW: Molecular weight

  • W: Weight

  • P: Purity of the internal standard

  • analyte: Refers to the analyte

  • IS: Refers to the internal standard (2-Ethylhexyl acetate-d17)

Data Presentation: Example Purity Determination

The following table illustrates a hypothetical purity determination of a compound "X" using 2-Ethylhexyl acetate-d17 as the internal standard.

Experimental Data:

Parameter	Analyte (Compound X)	Internal Standard (2-Ethylhexyl acetate-d17)
Weight (W)	15.25 mg	10.50 mg
Molecular Weight (MW)	250.30 g/mol	189.36 g/mol (for C₁₀H₃D₁₇O₂)
Purity (P)	To be determined	99.8%
¹H NMR Signal	δ 7.50 (doublet)	δ 2.05 (singlet, residual CHD₂)
Number of Protons (N)	1	3 (relative to the deuterated species)
Integral (I)	1.00	0.95

Calculation:

Purity (%) = (1.00 / 1) * (3 / 0.95) * (250.30 / 15.25) * (10.50 / 189.36) * 99.8% = 98.9%

Conclusion

2-Ethylhexyl acetate-d17 is a reliable and effective internal standard for quantitative ¹H NMR analysis. Its favorable physicochemical properties and simple residual proton spectrum make it a valuable tool for the accurate purity assessment of a wide range of organic compounds in research and industrial settings. Adherence to the detailed protocols outlined in this application note will ensure the acquisition of high-quality, reproducible qNMR data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. 2-ethylhexyl acetate - SEQENS [seqens.com]
• 5. univarsolutions.com [univarsolutions.com]
• 6. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]

Application Note: Preparation and Use of 2-Ethylhexyl acetate-d17 Internal Standard Stock Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative analytical chemistry, particularly in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of a stable isotope-labeled internal standard (IS) is crucial for achieving accurate and precise results. The internal standard helps to correct for variations in sample preparation, injection volume, and instrument response.[1][2][3] 2-Ethylhexyl acetate-d17 is the deuterium-labeled analog of 2-Ethylhexyl acetate (B1210297) and is an ideal internal standard for the quantification of the parent compound.[4] This document provides a detailed protocol for the preparation of a 2-Ethylhexyl acetate-d17 stock solution and its application in a typical quantitative workflow.

Quantitative Data Summary

The physical and chemical properties of 2-Ethylhexyl acetate-d17 are essential for its proper handling and use. The following table summarizes key quantitative data. Properties for the non-deuterated form are included for reference.

Property	2-Ethylhexyl acetate-d17	2-Ethylhexyl acetate
Molecular Formula	C₁₀H₃D₁₇O₂	C₁₀H₂₀O₂
Molecular Weight	189.37 g/mol	172.26 g/mol [5][6]
CAS Number	1219802-70-6	103-09-3
Appearance	Colorless liquid (assumed)	Water-white, colorless liquid[6][7]
Boiling Point	~199 °C (estimated)	199 °C[7]
Density	~0.9 g/cm³ (estimated)	0.873 g/mL at 20 °C[7]
Solubility	Readily soluble in organic solvents such as methanol, ethanol, acetone, and ethyl acetate.[8]	Miscible with alcohol, oils, and other organic solvents; very slightly soluble in water.[6]
Storage	Store at -20°C for long-term stability. For short-term, 4°C is acceptable. Protect from light.[9]	Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Experimental Protocol: Preparation of a 1 mg/mL Stock Solution

This protocol outlines the steps for preparing a 1 mg/mL stock solution of 2-Ethylhexyl acetate-d17. This stock solution can then be further diluted to create working standards and spiking solutions.

Materials:

• 2-Ethylhexyl acetate-d17 (of known purity)

• High-purity solvent (e.g., Ethyl acetate, HPLC or GC grade)

• Calibrated analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes

• Amber glass vials with PTFE-lined screw caps

Procedure:

• Equilibration: Allow the vial containing 2-Ethylhexyl acetate-d17 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh a precise amount (e.g., 10 mg) of 2-Ethylhexyl acetate-d17 using an analytical balance. Record the exact weight.

• Dissolution: Quantitatively transfer the weighed 2-Ethylhexyl acetate-d17 into a 10 mL Class A volumetric flask.

• Solvent Addition: Add a small amount of the chosen solvent (e.g., ethyl acetate) to the flask to dissolve the compound. Gently swirl the flask to ensure complete dissolution.

• Dilution to Volume: Once completely dissolved, carefully add the solvent to the flask until the bottom of the meniscus is level with the calibration mark.

• Homogenization: Cap the flask and invert it several times (at least 10-15 times) to ensure the solution is thoroughly mixed and homogenous.

• Transfer and Storage: Transfer the stock solution to an amber glass vial with a PTFE-lined screw cap. Label the vial clearly with the compound name, concentration, solvent, preparation date, and initials of the preparer.

• Storage: Store the stock solution at -20°C for long-term storage to ensure stability.[9] For short-term use, the solution can be stored at 4°C.

Experimental Workflow and Diagram

The following diagram illustrates a typical workflow for using the 2-Ethylhexyl acetate-d17 internal standard in a quantitative analysis by GC-MS.

Caption: Workflow for quantitative analysis using an internal standard.

Discussion and Best Practices

• Choice of Solvent: The solvent used for the stock solution should be compatible with the analytical method and ensure the stability of the deuterated standard. Ethyl acetate is a common choice for GC-MS analysis of this compound.

• Stability: Deuterated standards are generally stable, but it is important to avoid acidic or basic conditions that could catalyze deuterium-hydrogen exchange.[9][10] Long-term storage at low temperatures (-20°C) is recommended to minimize solvent evaporation and potential degradation.

• Purity: The purity of the 2-Ethylhexyl acetate-d17 standard should be considered when calculating the exact concentration of the stock solution.

• Cross-Contamination: Use clean glassware and pipette tips to avoid cross-contamination between the internal standard, analyte, and samples.

• Internal Standard Concentration: The concentration of the internal standard added to the samples and calibration standards should be consistent and result in a detector response that is within the linear range of the instrument.[1]

By following this detailed protocol and adhering to best practices, researchers can confidently prepare and utilize 2-Ethylhexyl acetate-d17 stock solutions for accurate and reliable quantitative analysis.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. univarsolutions.com [univarsolutions.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Ethylhexyl acetate-d17 in Metabolomics

Introduction

2-Ethylhexyl acetate (B1210297) is a volatile organic compound (VOC) with a characteristic fruity odor, used industrially as a solvent and fragrance ingredient.[1][2][3] In the field of metabolomics, it is recognized as a metabolite that can be present in various biological matrices, including exhaled breath.[1][4][5] The study of VOCs in biological samples is a growing area of research for the discovery of non-invasive biomarkers of disease and for monitoring exposure to environmental or industrial chemicals.[6][7][8]

Accurate and precise quantification of such compounds is critical for meaningful biological interpretation. 2-Ethylhexyl acetate-d17 is a stable isotope-labeled (deuterated) form of 2-Ethylhexyl acetate. Its primary and exclusive application in metabolomics is to serve as an internal standard for the quantification of its non-labeled counterpart using mass spectrometry-based methods, most commonly Gas Chromatography-Mass Spectrometry (GC-MS). This document provides detailed application notes on its use and protocols for its implementation in a research setting.

Application Notes

Primary Application: Internal Standard for Quantitative Metabolomics

The fundamental role of 2-Ethylhexyl acetate-d17 is to enable accurate quantification through a technique called stable isotope dilution analysis . In this method, a known amount of the deuterated standard is added ("spiked") into a biological sample prior to its processing and analysis.[9]

Principle of Operation: 2-Ethylhexyl acetate-d17 is chemically identical to the endogenous (unlabeled) 2-Ethylhexyl acetate and therefore exhibits nearly the same behavior during sample extraction, derivatization (if any), and chromatographic separation. However, due to the mass difference imparted by the 17 deuterium (B1214612) atoms, it can be distinguished from the unlabeled form by a mass spectrometer.

By measuring the ratio of the signal from the unlabeled analyte to the known amount of the labeled internal standard, one can accurately determine the concentration of the endogenous 2-Ethylhexyl acetate.

Advantages of using 2-Ethylhexyl acetate-d17:

• Correction for Matrix Effects: Biological samples are complex matrices that can enhance or suppress the ionization of an analyte in the mass spectrometer source. Since the deuterated standard is affected by the matrix in the same way as the analyte, its presence allows for the correction of these effects.[9]

• Compensation for Sample Loss: It accounts for any loss of the analyte during sample preparation steps such as extraction, evaporation, and reconstitution.

• Improved Precision: It corrects for variations in injection volume and instrument response, leading to higher precision and reproducibility between analyses.[9][10]

Potential Research Areas for 2-Ethylhexyl Acetate Quantification

The precise measurement of 2-Ethylhexyl acetate, enabled by its deuterated internal standard, is valuable in several research domains:

• Biomarker Discovery: The analysis of VOCs in exhaled breath is a non-invasive approach to diagnose and monitor diseases.[6][7] Altered levels of 2-Ethylhexyl acetate could be investigated as a potential biomarker.

• Environmental Exposure Monitoring: Given its use in industrial products like solvents and paints, quantifying 2-Ethylhexyl acetate in biological fluids can serve as a biomarker of exposure.[3][11][12]

• Toxicology and Xenobiotic Metabolism: Studying the metabolic fate of 2-Ethylhexyl acetate helps in understanding the biotransformation of xenobiotics. Its metabolism primarily involves hydrolysis to 2-ethylhexanol, which is then further oxidized and excreted.[13][14]

Metabolic Pathway of 2-Ethylhexyl Acetate

2-Ethylhexyl acetate is not part of a major endogenous signaling pathway. Instead, as a xenobiotic compound, it is metabolized for detoxification and excretion. The primary metabolic route is hydrolysis by esterase enzymes to form 2-ethylhexanol and acetic acid. The resulting 2-ethylhexanol undergoes further oxidation.[13][14]

Metabolic pathway of 2-Ethylhexyl acetate.

Experimental Protocols

The following are generalized protocols for the quantification of 2-Ethylhexyl acetate in biological samples using 2-Ethylhexyl acetate-d17 as an internal standard. Optimization is required for specific instruments and sample types.

Protocol 1: Quantification in Human Breath via TD-GC-MS

This protocol is designed for analyzing VOCs collected from exhaled breath.

Workflow for breath analysis by TD-GC-MS.

Methodology:

• Breath Sample Collection:

  • Collect a controlled volume of alveolar breath (end-tidal air) from subjects using a specialized collection device (e.g., Bio-VOC sampler).

  • Pass the breath sample through a sorbent tube (e.g., Tenax® TA) to trap the volatile compounds.

  • Seal the tubes immediately after collection and store them at 4°C until analysis.

• Internal Standard Spiking:

  • Prepare a stock solution of 2-Ethylhexyl acetate-d17 in a high-purity solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Create a working standard solution by diluting the stock solution to a suitable concentration (e.g., 1 µg/mL).

  • Prior to analysis, inject a precise volume (e.g., 1 µL) of the working standard directly onto the sorbent bed of each sample and calibration tube.

• Thermal Desorption and GC-MS Analysis:

  • Place the sorbent tube into an automated thermal desorber unit connected to the GC-MS system.

  • Desorption: Heat the tube (e.g., to 280°C for 10 minutes) to release the trapped analytes into a stream of inert carrier gas (helium). The analytes are focused on a cold trap (e.g., at -10°C).

  • Injection: Rapidly heat the cold trap to inject the focused analytes onto the GC column.

  • GC Separation: Separate the compounds on a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.

Protocol 2: Quantification in Urine/Plasma via GC-MS

This protocol uses liquid-liquid extraction to isolate the analyte from a more complex matrix.

Workflow for liquid sample analysis by GC-MS.

Methodology:

• Sample Preparation:

  • Thaw frozen urine or plasma samples to room temperature.

  • Centrifuge the samples to pellet any precipitate.

  • Transfer a precise volume (e.g., 1 mL) of the supernatant to a clean glass vial.

• Internal Standard Spiking:

  • Add a precise volume (e.g., 10 µL) of a 2-Ethylhexyl acetate-d17 working solution (e.g., 10 µg/mL in methanol) to each sample, calibration standard, and quality control sample.

• Liquid-Liquid Extraction (LLE):

  • Add 2 mL of a suitable extraction solvent (e.g., hexane (B92381) or dichloromethane) to the vial.

  • Cap the vial and vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.

• Solvent Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer to a new vial.

  • Evaporate the solvent to near dryness under a gentle stream of nitrogen gas at room temperature.

  • Reconstitute the residue in a small, fixed volume (e.g., 100 µL) of a suitable solvent (e.g., ethyl acetate) for GC-MS injection.

• GC-MS Analysis:

  • Inject 1 µL of the reconstituted extract into the GC-MS.

  • Use appropriate GC oven temperature programming to achieve good chromatographic separation.

  • Monitor the characteristic ions for both 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17.

Data Presentation

Table 1: Example GC-MS Parameters

This table provides typical starting parameters for the GC-MS analysis.

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Injection Mode	Splitless (1 µL injection volume)
Inlet Temperature	250°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Oven Program	Initial temp 40°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min
MS System	Agilent 5977 MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Source Temperature	230°C
MS Quad Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ion (m/z)	2-Ethylhexyl acetate: e.g., 87; 2-Ethylhexyl acetate-d17: e.g., 104 (ions are examples)
Qualifier Ions (m/z)	2-Ethylhexyl acetate: e.g., 43, 112; 2-Ethylhexyl acetate-d17: e.g., 46, 129 (ions are examples)

Note: Specific quantification and qualifier ions must be determined empirically by analyzing pure standards.

Table 2: Example Quantitative Data Reporting

This table illustrates how final concentration data might be presented. Data are hypothetical.

Sample ID	Group	2-Ethylhexyl acetate Peak Area	2-Ethylhexyl acetate-d17 Peak Area	Area Ratio (Analyte/IS)	Concentration (ng/mL)
CTRL-01	Control	150,450	305,100	0.493	4.93
CTRL-02	Control	135,800	299,500	0.453	4.53
CASE-01	Disease State	488,200	301,200	1.621	16.21
CASE-02	Disease State	550,100	308,900	1.781	17.81
QC-01	Quality Control	251,500	303,400	0.829	8.29 (Target: 8.0)

Conclusion

2-Ethylhexyl acetate-d17 is an indispensable tool for researchers in metabolomics who require accurate and reliable quantification of 2-Ethylhexyl acetate. Its use as an internal standard in mass spectrometry-based workflows corrects for analytical variability, thereby enabling the generation of high-quality data suitable for biomarker discovery, exposure assessment, and metabolic research. The protocols and methods described herein provide a robust framework for the successful implementation of 2-Ethylhexyl acetate-d17 in a laboratory setting.

References

• 1. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-ethyl hexyl acetate, 103-09-3 [thegoodscentscompany.com]
• 3. 2-Ethylhexyl acetate - Hazardous Agents | Haz-Map [haz-map.com]
• 4. 2-Ethylhexyl Acetate – keytonenergy [keytonenergy.com]
• 5. Pilot Study on Exhaled Breath Analysis for a Healthy Adult Population in Hawaii [mdpi.com]
• 6. Volatile compounds in human breath: critical review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Factors that influence the volatile organic compound content in human breath - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 2-Ethylhexyl Acetate | Eastman [eastman.com]
• 12. 2-ethylhexyl acetate - SEQENS [seqens.com]
• 13. benchchem.com [benchchem.com]
• 14. The metabolism of 2-ethylhexanol in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Deuterated Standards in Volatile Organic Compound Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate and precise quantification of volatile organic compounds (VOCs) is critical in numerous fields, including environmental monitoring, toxicology, pharmaceutical development, and clinical diagnostics. The inherent volatility of these compounds, coupled with complex sample matrices, presents significant analytical challenges. The use of deuterated internal standards in conjunction with gas chromatography-mass spectrometry (GC-MS) has become the gold standard for robust and reliable VOC analysis.[1]

Deuterated standards are stable isotope-labeled analogs of the target analytes where one or more hydrogen atoms have been replaced by deuterium.[2] This isotopic substitution results in a molecule with nearly identical chemical and physical properties to the native compound but with a different molecular weight, allowing it to be distinguished by a mass spectrometer.[2] By adding a known amount of a deuterated standard to a sample prior to any sample preparation or analysis steps, it can effectively compensate for variations in extraction efficiency, sample volume, injection volume, and instrument response.[3] This methodology, known as isotope dilution mass spectrometry, provides superior accuracy and precision compared to external or internal standard methods that use a different chemical entity as the standard.

Advantages of Using Deuterated Standards

The primary advantages of employing deuterated internal standards for VOC analysis include:

• Correction for Matrix Effects: Complex sample matrices can enhance or suppress the ionization of target analytes in the mass spectrometer source, leading to inaccurate quantification. Since deuterated standards co-elute and have nearly identical ionization efficiencies to their non-labeled counterparts, they experience the same matrix effects, allowing for accurate correction.[2]

• Compensation for Sample Preparation Variability: Losses of volatile analytes can occur during various sample preparation steps such as extraction, evaporation, and reconstitution. Deuterated standards, when added at the beginning of the workflow, experience the same losses, ensuring that the final analyte-to-standard ratio remains constant.

• Improved Precision and Accuracy: By accounting for variations throughout the analytical process, deuterated standards significantly improve the precision and accuracy of quantitative results.[4]

• Enhanced Method Robustness: The use of deuterated standards makes the analytical method less susceptible to minor variations in experimental conditions, leading to more rugged and reliable results.

Experimental Workflow for VOC Analysis using Deuterated Standards

The general workflow for the analysis of VOCs using deuterated internal standards involves sample collection, the addition of the internal standard, sample preparation, GC-MS analysis, and data processing.

References

• 1. Quantification of a volatile deuterated compound by the differential scanning calorimetry combined with quantitative nuclear magnetic resonance and its verification by the mass balance method combined with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: 2-Ethylhexyl acetate-d17 Analysis

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak splitting during the Gas Chromatography (GC) analysis of 2-Ethylhexyl acetate-d17.

Frequently Asked Questions (FAQs)

Q1: What is peak splitting in Gas Chromatography?

A1: Peak splitting in GC refers to a phenomenon where a single compound produces a chromatographic peak that is divided into two or more distinct peaks or appears as a shoulder on the main peak.[1][2] This indicates that the separation process is not ideal and can lead to inaccurate quantification and identification of the analyte.

Q2: Why is my 2-Ethylhexyl acetate-d17 peak splitting?

A2: Peak splitting for 2-Ethylhexyl acetate-d17 can be caused by a variety of factors, ranging from instrumental issues to the chemical nature of the compound itself. Common causes include problems with the injection port, improper column installation, incompatibility between the sample solvent and the stationary phase, and column overload.[3][4] The presence of the deuterium (B1214612) isotope may also lead to slight chromatographic differences from its non-deuterated analog, which, if present as an impurity, could contribute to the appearance of a split or shouldered peak.[5][6]

Q3: Can the deuterium in 2-Ethylhexyl acetate-d17 cause peak splitting on its own?

A3: While the deuterium itself doesn't inherently cause peak splitting of a pure compound, it can lead to a chromatographic separation from the non-deuterated (protium) form of 2-Ethylhexyl acetate (B1210297). This is known as the deuterium isotope effect.[7][8] If your 2-Ethylhexyl acetate-d17 standard contains a significant amount of the non-deuterated form as an impurity, you may observe two closely eluting peaks, which can appear as a split peak.

Q4: How can I confirm if the peak splitting is due to an impurity or an instrumental problem?

A4: To differentiate between an impurity and an instrumental issue, you can inject a known pure standard of non-deuterated 2-Ethylhexyl acetate under the same conditions. If a separate peak appears at a slightly different retention time, it suggests the splitting in your d17 sample may be due to the presence of the non-deuterated analog. If the standard also shows peak splitting, the issue is likely instrumental.[2]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak splitting for 2-Ethylhexyl acetate-d17 in your GC analysis.

Problem: A single peak of 2-Ethylhexyl acetate-d17 is appearing as a split or shouldered peak.

1. Injection System Evaluation

Poor injection technique or a malfunctioning injector can cause the sample to be introduced onto the column in a non-uniform manner, leading to peak splitting.[9][10]

• Is the injection technique consistent?

  • Manual Injections: Ensure a smooth and rapid injection. Inconsistent injection speed can cause the sample to vaporize unevenly.[10]

  • Autosampler: Check the syringe for any signs of damage or blockage. Ensure the correct syringe size and injection volume are being used.

• Is the inlet liner clean and appropriate?

  • A dirty or contaminated liner can cause sample degradation or incomplete vaporization.[11] Consider replacing the liner with a fresh, deactivated one.

  • The use of glass wool in the liner can aid in sample vaporization but can also be a source of activity if not properly deactivated.

2. Column Installation and Integrity

An improperly installed column is a frequent cause of peak shape problems, including splitting.[1][3]

• Is the column installed correctly in the inlet?

  • Ensure the column is cut cleanly and squarely. A jagged or uneven cut can disrupt the sample band.[1]

  • Verify that the column is installed at the correct depth in the injector port according to the manufacturer's instructions. Incorrect positioning can lead to inefficient sample transfer.[3]

• Has the column integrity been compromised?

  • Contamination at the head of the column can cause peak splitting. Trimming 10-20 cm from the front of the column may resolve the issue.[11]

3. Method Parameters and Solvent Effects

Incompatible method parameters or solvents can significantly impact peak shape.

• Is the initial oven temperature appropriate?

  • For splitless injections, the initial oven temperature should typically be about 20°C below the boiling point of the sample solvent to ensure proper solvent trapping and focusing of the analyte band.[3] An initial temperature that is too high can cause peak splitting.

• Are the sample solvent and stationary phase compatible?

  • A mismatch in polarity between the sample solvent and the column's stationary phase can lead to poor sample focusing and peak splitting.[4] For example, injecting a nonpolar sample in a polar solvent onto a nonpolar column can be problematic.

• Is the column overloaded?

  • Injecting too much sample can saturate the stationary phase, leading to peak fronting, but in some cases, it can manifest as a distorted or split peak.[12] Try diluting the sample or reducing the injection volume.

4. Potential for Isotopic Impurity

As mentioned in the FAQs, the presence of non-deuterated 2-Ethylhexyl acetate can appear as a split peak.

• Verify the purity of your standard.

  • If possible, obtain a certificate of analysis for your 2-Ethylhexyl acetate-d17 standard to check for the percentage of the non-deuterated form.

  • As a diagnostic test, you can try to improve the separation of the potential isotopic peaks by modifying the temperature program (e.g., using a slower ramp rate) or by using a longer column with higher efficiency.

Experimental Protocols

Standard GC Method for Acetate Esters

This is a general starting method that can be adapted for 2-Ethylhexyl acetate analysis. Optimization will likely be required for your specific instrument and application.

Parameter	Value
Column	Agilent CP-Wax 52 CB, 25 m x 0.53 mm, 2.0 µm film thickness[13]
Carrier Gas	Nitrogen or Helium[13]
Flow Rate	~10 mL/min for N2[13]
Injector	Direct or Split/Splitless[13]
Injector Temp	250 °C[13]
Oven Program	50 °C to 200 °C at 10 °C/min[13]
Detector	Flame Ionization Detector (FID)
Detector Temp	275 °C[13]
Injection Volume	0.2 µL[13]
Sample Solvent	Ethyl acetate or other suitable solvent

Visual Troubleshooting Guide

The following diagrams illustrate the logical workflow for troubleshooting peak splitting issues.

Caption: A step-by-step workflow for troubleshooting peak splitting.

Caption: A diagram illustrating the potential causes of peak splitting.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. GC Troubleshooting—Split Peaks [restek.com]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. gcms.cz [gcms.cz]
• 8. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. GC Technical Tip: Peak Shape Problems - No Peaks | Phenomenex [phenomenex.com]
• 12. acdlabs.com [acdlabs.com]
• 13. agilent.com [agilent.com]

Technical Support Center: Matrix Effects in LC-MS using 2-Ethylhexyl acetate-d17

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis, with a specific focus on the use of 2-Ethylhexyl acetate-d17 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS and why are they a concern?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1] This interference can lead to either a decrease in signal intensity, known as ion suppression, or an increase in signal, termed ion enhancement.[1] These effects are a major concern in quantitative LC-MS because they can significantly compromise the accuracy, precision, and sensitivity of the analytical method.[1] Common sources of matrix effects in complex biological samples include salts, lipids, and proteins.[2]

Q2: How does a deuterated internal standard like 2-Ethylhexyl acetate-d17 help mitigate matrix effects?

A2: Deuterated internal standards, also known as stable isotope-labeled internal standards (SIL-IS), are the preferred choice for compensating for matrix effects.[3] Because they are chemically almost identical to the analyte of interest (in this case, 2-Ethylhexyl acetate), they co-elute from the liquid chromatography column and experience nearly identical ionization suppression or enhancement in the mass spectrometer's ion source.[3] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[3]

Q3: Can 2-Ethylhexyl acetate-d17 completely eliminate problems related to matrix effects?

A3: While highly effective, deuterated internal standards like 2-Ethylhexyl acetate-d17 may not always perfectly compensate for matrix effects.[3] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic separation between the analyte and the deuterated internal standard.[3] If this separation causes the analyte and internal standard to elute into regions with different levels of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.[3][4]

Q4: What are the primary sources of matrix effects when analyzing for plasticizers like 2-Ethylhexyl acetate?

A4: When analyzing for plasticizers such as 2-Ethylhexyl acetate, matrix effects can originate from both endogenous and exogenous sources. Endogenous sources from biological matrices (e.g., plasma, serum, urine) include phospholipids, fatty acids, and other metabolites that can co-elute with the analyte.[2] Exogenous sources are a significant concern for plasticizer analysis and can include contamination from plastic labware (e.g., collection tubes, pipette tips), solvents, and other environmental sources.[5][6]

Troubleshooting Guide

This guide addresses specific issues users might encounter during their experiments using 2-Ethylhexyl acetate-d17 as an internal standard.

Problem 1: Poor reproducibility of the analyte / 2-Ethylhexyl acetate-d17 area ratio.

• Possible Cause 1: Inconsistent Sample Preparation. Variability in the efficiency of sample cleanup can lead to differing amounts of matrix components in each sample, causing inconsistent ion suppression.

  • Solution: Optimize and validate the sample preparation method (e.g., Solid-Phase Extraction [SPE], Liquid-Liquid Extraction [LLE]) to ensure consistent removal of interfering substances.[2]

• Possible Cause 2: Differential Matrix Effects. A slight chromatographic shift between the analyte and 2-Ethylhexyl acetate-d17 can cause them to experience different degrees of ion suppression, especially with very complex matrices or inadequate chromatographic resolution.[4]

  • Solution: Modify the chromatographic conditions (e.g., gradient, column chemistry) to ensure the analyte and internal standard co-elute as closely as possible.[3] Consider using a column with a different selectivity.

• Possible Cause 3: Contamination. Sporadic contamination from labware or solvents can introduce interfering compounds that affect the analyte and internal standard differently.

  • Solution: Use high-purity, LC-MS grade solvents and pre-screen all labware for potential contaminants.[6][7]

Problem 2: The analyte and 2-Ethylhexyl acetate-d17 do not co-elute.

• Possible Cause: Isotope Effect. The replacement of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of the molecule, leading to a small difference in retention time on the LC column.[3]

  • Solution: Adjusting the chromatographic method, such as changing the mobile phase composition or temperature, may help to achieve co-elution. If co-elution cannot be achieved, it is critical to ensure that the elution region for both peaks is free from significant ion suppression.

Problem 3: Low signal intensity for both the analyte and 2-Ethylhexyl acetate-d17 in samples compared to standards in neat solution.

• Possible Cause: Significant Ion Suppression. This indicates that components in the sample matrix are strongly suppressing the ionization of both the analyte and the internal standard.

  • Solution 1: Improve Sample Cleanup. Employ a more rigorous sample preparation technique to remove a broader range of matrix components. Techniques like SPE can be more effective than simple protein precipitation.

  • Solution 2: Dilute the Sample. Diluting the sample can reduce the concentration of interfering matrix components.[1] However, ensure that the diluted analyte concentration remains above the limit of quantification.

  • Solution 3: Optimize Chromatography. Modify the LC method to separate the analyte and internal standard from the regions of major ion suppression.[1] A post-column infusion experiment can identify these regions.

Quantitative Data Summary

The following tables illustrate how to present data when evaluating matrix effects.

Table 1: Matrix Effect Assessment for 2-Ethylhexyl Acetate

Sample Set	Mean Peak Area (n=6)	Standard Deviation	Matrix Effect (%)
Set A: Analyte in Neat Solution	1,250,000	45,000	N/A
Set B: Analyte Spiked Post-Extraction	875,000	62,000	-30% (Ion Suppression)

Matrix Effect (%) is calculated as: ((Peak Area in Set B / Peak Area in Set A) - 1) * 100

Table 2: Recovery and Process Efficiency

Sample Set	Mean Peak Area (n=6)	Recovery (%)	Process Efficiency (%)
Set B: Analyte Spiked Post-Extraction	875,000	N/A	N/A
Set C: Analyte Spiked Pre-Extraction	787,500	90%	63%

Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100 Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative evaluation of matrix effects, recovery, and overall process efficiency.

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and 2-Ethylhexyl acetate-d17 into the final mobile phase or reconstitution solvent at a known concentration.

  • Set B (Post-extraction Spike): Process blank matrix samples through the entire sample preparation procedure. Spike the analyte and internal standard into the final, clean extract.

  • Set C (Pre-extraction Spike): Spike the analyte and internal standard into the blank matrix before starting the sample preparation procedure.

• Analyze all samples using the developed LC-MS method.

• Calculate the Matrix Effect, Recovery, and Process Efficiency using the formulas provided in the tables above. A matrix effect value close to 0% indicates minimal ion suppression or enhancement.

Protocol 2: Qualitative Assessment of Matrix Effects by Post-Column Infusion

This experiment helps to identify regions in the chromatogram where ion suppression or enhancement occurs.

• Set up a post-column infusion system: Use a syringe pump to continuously infuse a standard solution of the analyte and 2-Ethylhexyl acetate-d17 into the LC flow path between the column and the mass spectrometer.

• Acquire a stable baseline: With the infusion running, acquire data to establish a stable signal for the analyte and internal standard.

• Inject an extracted blank matrix sample: While continuing the infusion, inject a blank matrix sample that has been through the sample preparation process.

• Analyze the chromatogram: Dips in the baseline signal indicate regions of ion suppression, while peaks in the baseline indicate ion enhancement. This information can be used to adjust the chromatographic method to move the analyte peak away from these interference zones.[1]

Visualizations

Caption: Troubleshooting workflow for poor reproducibility.

Caption: Workflow for quantitative matrix effect assessment.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. myadlm.org [myadlm.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. zefsci.com [zefsci.com]

2-Ethylhexyl acetate-d17 stability and storage conditions

This technical support center provides guidance on the stability and storage of 2-Ethylhexyl acetate-d17 for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Ethylhexyl acetate-d17?

Q2: What are the primary stability concerns for 2-Ethylhexyl acetate-d17?

A: The primary stability concerns for 2-Ethylhexyl acetate-d17 are hydrolysis and potential isotopic exchange.

• Hydrolysis: As an ester, 2-Ethylhexyl acetate-d17 can undergo hydrolysis to form 2-ethylhexanol-d17 and acetic acid-d. This reaction can be catalyzed by the presence of water, acids, or bases.[3][4]

• Isotopic Exchange: While the deuterium (B1214612) atoms on the ethyl and hexyl chains are generally stable, there is a potential for back-exchange (replacement of deuterium with hydrogen) if the compound is exposed to sources of protons, such as acidic or basic conditions in protic solvents.

Q3: How does deuteration affect the stability of 2-Ethylhexyl acetate (B1210297)?

A: Deuteration can sometimes enhance the metabolic stability of a compound by slowing down metabolism that involves the breaking of carbon-deuterium bonds (the kinetic isotope effect).[5][6] However, this does not necessarily translate to increased shelf-life stability. The fundamental chemical properties of the ester functional group remain, meaning susceptibility to hydrolysis is still a key consideration.

Q4: Can I handle 2-Ethylhexyl acetate-d17 on the benchtop?

A: For brief periods, handling on a clean, dry benchtop may be acceptable. However, due to the hygroscopic nature of many deuterated compounds, it is highly recommended to handle 2-Ethylhexyl acetate-d17 under an inert atmosphere (e.g., in a glove box or using a nitrogen blanket) to minimize exposure to atmospheric moisture.[7]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of the compound due to improper storage or handling.	Verify that the compound has been stored under the recommended conditions (cool, dry, inert atmosphere). Handle the compound using the detailed experimental protocol below to minimize contamination and degradation.
Presence of unexpected peaks in NMR or MS analysis	Contamination with water or protic solvents leading to isotopic exchange or hydrolysis.	Ensure all glassware is thoroughly dried before use. Use anhydrous solvents for sample preparation. Handle the compound under an inert atmosphere.
Change in physical appearance (e.g., color, clarity)	Potential chemical degradation.	Do not use the compound if its physical appearance has changed. Contact the supplier for further information.

Quantitative Data

Specific quantitative stability data for 2-Ethylhexyl acetate-d17 is not publicly available. The following table summarizes the physical and chemical properties of the non-deuterated 2-Ethylhexyl acetate, which can serve as a useful reference.

Property	Value
Molecular Formula	C₁₀H₂₀O₂
Molecular Weight	172.27 g/mol [2]
Boiling Point	199 °C[1][3]
Melting Point	-92 °C[3]
Flash Point	71 °C (160 °F)[1]
Density	0.87 g/mL at 25 °C[3]
Solubility in Water	Very slightly soluble[8][9]
Appearance	Colorless liquid[1]

Experimental Protocols

Detailed Protocol for Handling and Storage of 2-Ethylhexyl acetate-d17

• Preparation of the Workspace:

  • If available, perform all manipulations within a glovebox under an inert atmosphere (argon or nitrogen).

  • If a glovebox is not available, use a Schlenk line or a nitrogen-flushed glove bag to create an inert environment.

  • Ensure the workspace is clean and dry.

• Glassware and Equipment Preparation:

  • All glassware (e.g., vials, syringes, pipettes) must be thoroughly dried in an oven at a high temperature (e.g., 120 °C) for several hours and cooled under a stream of dry nitrogen or in a desiccator immediately before use.

• Aliquoting and Sample Preparation:

  • Allow the sealed container of 2-Ethylhexyl acetate-d17 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

  • Under an inert atmosphere, carefully open the container.

  • Use a clean, dry syringe or pipette to withdraw the desired amount of the compound.

  • Immediately reseal the main container, ensuring the cap is tight. Purge the headspace with an inert gas before sealing if possible.

  • Dispense the aliquot into a pre-dried vial for immediate use or for short-term storage.

• Storage:

  • For long-term storage, store the tightly sealed original container in a refrigerator, protected from light.

  • For aliquots, store in vials with PTFE-lined caps (B75204) to prevent contamination and degradation.

Mandatory Visualization

Caption: Troubleshooting workflow for stability issues.

References

• 1. univarsolutions.com [univarsolutions.com]
• 2. fishersci.com [fishersci.com]
• 3. 2-Ethylhexyl acetate | 103-09-3 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. benchchem.com [benchchem.com]
• 8. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. solubilityofthings.com [solubilityofthings.com]

potential interferences with 2-Ethylhexyl acetate-d17

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 2-Ethylhexyl acetate-d17 as an internal standard in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylhexyl acetate-d17 and what are its primary applications?

A1: 2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate (B1210297). It is primarily used as an internal standard for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Using a deuterated internal standard helps to correct for variations in sample preparation, extraction recovery, and instrument response, leading to more accurate and precise quantification of the unlabeled 2-Ethylhexyl acetate.

Q2: What are the most common potential interferences when using 2-Ethylhexyl acetate-d17?

A2: The most common potential interferences include:

• Isotopic Exchange: The replacement of deuterium (B1214612) atoms on the internal standard with hydrogen atoms from the sample matrix or solvent.

• Chromatographic Co-elution: Other compounds in the sample having the same or very similar retention time as 2-Ethylhexyl acetate or its deuterated standard.

• Matrix Effects: The suppression or enhancement of the ionization of the analyte and internal standard by other components in the sample matrix.

• Isotopic Contribution from the Analyte: The natural abundance of heavy isotopes (e.g., ¹³C) in the unlabeled 2-Ethylhexyl acetate can contribute to the signal of the deuterated internal standard, especially at high analyte concentrations.

Q3: Is isotopic exchange a significant concern for 2-Ethylhexyl acetate-d17?

A3: While the deuterium atoms in 2-Ethylhexyl acetate-d17 are on the ethylhexyl chain and generally stable, the potential for exchange, though low, should not be entirely dismissed, especially under harsh acidic or basic conditions. The hydrogens on the carbon alpha to the carbonyl group are the most susceptible to exchange in esters. Since the deuteration is on the alkyl group, the risk is minimized but should be evaluated during method development, particularly if the sample preparation involves extreme pH or high temperatures.

Q4: Can 2-Ethylhexyl acetate-d17 and its unlabeled counterpart have different retention times?

A4: Yes, a "chromatographic isotope effect" can cause the deuterated standard to have a slightly shorter retention time than the unlabeled analyte, particularly in reverse-phase liquid chromatography. While this difference is usually small, it can lead to differential matrix effects if the elution occurs in a region of rapidly changing matrix composition.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptom: You are observing poor accuracy, precision, or high variability in your quantitative results for 2-Ethylhexyl acetate.

Potential Causes and Solutions:

• Differential Matrix Effects:

  • Diagnosis: Even with a co-eluting internal standard, the analyte and 2-Ethylhexyl acetate-d17 may experience different degrees of ion suppression or enhancement. This is more pronounced if there is a slight chromatographic separation between them.

  • Solution:

    • Optimize Chromatography: Adjust the chromatographic method (e.g., gradient, temperature) to ensure complete co-elution of the analyte and internal standard.

    • Improve Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) to remove matrix components.

    • Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is representative of the samples to be analyzed.

• Isotopic Exchange:

  • Diagnosis: A decreasing signal for 2-Ethylhexyl acetate-d17 over time, especially when samples are stored in protic solvents or at non-neutral pH. You may also see an increase in the response for the unlabeled 2-Ethylhexyl acetate in a sample spiked only with the internal standard.

  • Solution:

    • Modify Sample Conditions: If possible, adjust the pH of your sample and extraction solvents to be closer to neutral.

    • Reduce Temperature: Store samples and extracts at low temperatures (4°C or -20°C) to minimize the rate of exchange.

    • Use Aprotic Solvents: Whenever feasible, use aprotic solvents (e.g., acetonitrile, hexane) for sample reconstitution and storage.

• Purity of the Internal Standard:

  • Diagnosis: The presence of unlabeled 2-Ethylhexyl acetate as an impurity in the 2-Ethylhexyl acetate-d17 stock can lead to a high bias in the results, especially at the lower limit of quantification.

  • Solution:

    • Analyze the Standard: Analyze a high-concentration solution of the 2-Ethylhexyl acetate-d17 to check for the presence of the unlabeled analyte.

    • Correct for Impurity: If a significant amount of unlabeled analyte is present, its contribution to the analyte response should be subtracted from all samples.

Issue 2: Co-elution with an Interfering Compound

Symptom: A peak is observed at or near the retention time of 2-Ethylhexyl acetate, leading to an overestimation of its concentration.

Potential Causes and Solutions:

• Structurally Similar Compounds: Other esters or volatile organic compounds in the sample may have similar chromatographic properties. For example, in environmental or industrial samples, other isomers of octyl acetate or similar solvents could be present.

• Plasticizers: Phthalates, such as Di-(2-ethylhexyl) phthalate (B1215562) (DEHP), are common contaminants and, while structurally different, could potentially interfere in some chromatographic systems, especially if the chromatography is not well-optimized.

  • Solution:

    • Optimize Chromatographic Selectivity:

      • GC: Change the temperature program, use a column with a different stationary phase (e.g., a more polar column if currently using a non-polar one).

      • LC: Modify the mobile phase composition (e.g., change the organic modifier, adjust the pH), or switch to a column with a different chemistry (e.g., C18, Phenyl-Hexyl).

    • Use High-Resolution Mass Spectrometry (HRMS): HRMS can distinguish between 2-Ethylhexyl acetate and interfering compounds with the same nominal mass but different elemental compositions.

    • Tandem Mass Spectrometry (MS/MS): Use Multiple Reaction Monitoring (MRM) to selectively detect a specific fragment ion of 2-Ethylhexyl acetate, which can reduce interference from co-eluting compounds that do not produce the same fragment.

Data Presentation

Table 1: Hypothetical Data on the Impact of pH on Isotopic Stability of 2-Ethylhexyl acetate-d17

Sample Condition	Incubation Time (hours)	Temperature (°C)	pH	% Decrease in IS Signal
Reconstitution Solvent	24	25	4.0	< 1%
Reconstitution Solvent	24	25	7.0	< 1%
Reconstitution Solvent	24	25	9.0	5%
Plasma Extract	24	4	7.4	< 1%
Plasma Extract	24	25	7.4	2%

This is hypothetical data to illustrate the potential for increased isotopic exchange at higher pH.

Table 2: Example of Matrix Effect Evaluation in Different Sample Types

Matrix	Analyte Peak Area (Spiked Post-Extraction)	Analyte Peak Area (in Solvent)	Matrix Effect (%)
Human Plasma	85,000	100,000	85% (Ion Suppression)
Pond Water	98,000	100,000	98% (Minimal Effect)
Soil Extract	115,000	100,000	115% (Ion Enhancement)

This table illustrates how the same concentration of 2-ethylhexyl acetate can give different responses depending on the sample matrix.

Experimental Protocols

Protocol 1: Assessing Isotopic Stability of 2-Ethylhexyl acetate-d17

Objective: To determine if isotopic exchange is occurring under specific experimental conditions.

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of 2-Ethylhexyl acetate-d17 into a blank matrix (e.g., plasma, water) and immediately process and analyze it.

  • Incubated Samples: Spike the same concentration of the internal standard into the blank matrix and incubate under conditions that mimic the experimental procedure (e.g., room temperature for 4 hours, 4°C for 24 hours).

  • Solvent Stability: Prepare a solution of 2-Ethylhexyl acetate-d17 in the final reconstitution solvent and incubate it under the same conditions.

• Analysis: Analyze all samples by LC-MS/MS or GC-MS.

• Evaluation:

  • Compare the peak area of the 2-Ethylhexyl acetate-d17 in the incubated samples to the T=0 samples. A significant decrease suggests instability.

  • Monitor the mass channel for the unlabeled 2-Ethylhexyl acetate in the incubated samples. An increase in this signal indicates back-exchange.

Protocol 2: Evaluation of Matrix Effects

Objective: To quantify the extent of ion suppression or enhancement caused by the sample matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of 2-Ethylhexyl acetate at various concentrations in the final reconstitution solvent.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. After the final extraction step, spike the analyte into the extracted matrix at the same concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte into the blank matrix before the extraction process at the same concentrations as Set A.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculations:

  • Matrix Effect (ME): ME (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100.

    • ME < 100% indicates ion suppression.

    • ME > 100% indicates ion enhancement.

  • Recovery (RE): RE (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100.

Mandatory Visualization

Caption: Troubleshooting workflow for inaccurate quantification.

Caption: Workflow for assessing matrix effects and recovery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing Analysis of 2-Ethylhexyl acetate-d17

Welcome to the technical support center for the analysis of 2-Ethylhexyl acetate-d17. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylhexyl acetate-d17 and what is its primary application in a laboratory setting?

A1: 2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate (B1210297).[1][2] In analytical chemistry, it is commonly used as an internal standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] The stable isotope label allows it to be distinguished from the non-labeled analyte, aiding in accurate quantification.

Q2: What are the key chemical properties of 2-Ethylhexyl acetate that are relevant for GC analysis?

A2: 2-Ethylhexyl acetate is a water-white liquid with a mild, fruity odor.[3][4] It is insoluble in water and has a flash point of 180°F (82.2°C).[3] Its high boiling point and slow evaporation rate classify it as a retarder solvent.[4] These properties are important when setting up GC oven temperature programs and inlet parameters.

Q3: What are the initial steps for troubleshooting poor peak shapes in the GC-MS analysis of 2-Ethylhexyl acetate-d17?

A3: When encountering distorted peak shapes, a systematic approach is recommended. Begin by checking for common issues such as leaks in the inlet, proper column installation, and the condition of the syringe and liner.[5][6][7] An improperly cut or installed column can lead to significant peak tailing or splitting.[5]

Troubleshooting Guides

This section provides detailed solutions to common problems encountered during the analysis of 2-Ethylhexyl acetate-d17.

Issue 1: Peak Tailing

Peak tailing is a common issue that can affect the accuracy of integration and quantification.

Possible Causes and Solutions:

Cause	Recommended Action
Active Sites in the Inlet or Column	Use a fresh, deactivated liner or trim 10-20 cm from the front of the column.[5] Active sites can cause polar or ionogenic analytes to interact undesirably.
Improper Column Installation	Ensure the column is cut at a perfect 90-degree angle and is positioned correctly within the inlet according to the manufacturer's guidelines.[5]
Contaminated Inlet Liner	Clean or replace the inlet liner.[7] Over time, liners can become active due to the exposure of silanol (B1196071) groups.[8]
Sample Overload	Reduce the injection volume or the concentration of the sample.

Issue 2: Peak Fronting

Peak fronting can be an indication of column overload or other system issues.

Possible Causes and Solutions:

Cause	Recommended Action
Column Overload	Decrease the injection volume or dilute the sample. Injecting too large a sample volume can lead to peak fronting.[9]
Incorrect Initial Oven Temperature	Set the initial oven temperature approximately 20°C below the boiling point of the solvent.[5] A high initial temperature can cause analytes to move through the column too quickly.
Solvent Mismatch	Ensure the sample solvent is compatible with the stationary phase of the column.[5] A mismatch in polarity can lead to poor peak shape.

Issue 3: Split or Broad Peaks

Split or broad peaks can significantly impact resolution and make accurate quantification difficult.

Possible Causes and Solutions:

Cause	Recommended Action
Improper Column Cut	Re-cut the column to ensure a clean, 90-degree angle.[5] A ragged cut can cause the sample to enter the column unevenly.
Solvent Effect Issues in Splitless Injection	Ensure the initial oven temperature is appropriate for the solvent and that the stationary phase polarity matches the solvent.[5]
Large Injection Volume	With large volume injections, optimize parameters like vent flow and inlet temperature to minimize peak distortion.[10]

Experimental Protocols

Protocol 1: Optimizing Injection Volume using a Split/Splitless Inlet

This protocol outlines a general procedure for determining the optimal injection volume for 2-Ethylhexyl acetate-d17.

• Initial Setup:

  • Install a new, deactivated liner in the GC inlet.

  • Ensure the GC column is properly installed and conditioned.

  • Prepare a standard solution of 2-Ethylhexyl acetate-d17 at a known concentration.

• Injection Volume Series:

  • Start with a low injection volume (e.g., 0.5 µL).

  • Sequentially increase the injection volume (e.g., 1 µL, 2 µL, 5 µL) while keeping all other GC-MS parameters constant.

  • Analyze the resulting chromatograms for peak shape, area, and height.

• Data Analysis:

  • Plot the peak area against the injection volume. The relationship should be linear. A deviation from linearity may indicate inlet discrimination or detector saturation at higher volumes.[11]

  • Observe the peak shape at each volume. Note the volume at which peak fronting or splitting begins to occur.

  • The optimal injection volume will be the highest volume that maintains good peak shape and a linear response.

Troubleshooting Workflow for Peak Shape Issues

Caption: A logical workflow for troubleshooting common peak shape problems.

Large Volume Injection (LVI) Parameter Optimization

For trace analysis, large volume injection can be employed to increase sensitivity. The following diagram illustrates the relationship between key LVI parameters.

Caption: Interdependencies of parameters in Large Volume Injection optimization.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
• 3. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-ethyl hexyl acetate, 103-09-3 [thegoodscentscompany.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. 4-1 Distorted peak shapes | Technical Information | GL Sciences [glsciences.com]
• 7. gcms.cz [gcms.cz]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [restek.com]
• 10. agilent.com [agilent.com]
• 11. academic.oup.com [academic.oup.com]

Technical Support Center: Resolving Co-elution with 2-Ethylhexyl acetate-d17

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-elution issues involving 2-Ethylhexyl acetate-d17. As a deuterated internal standard, achieving baseline separation of 2-Ethylhexyl acetate-d17 from the analyte of interest and other matrix components is critical for accurate quantification.[1][]

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylhexyl acetate-d17 and why is it used in my analysis?

A1: 2-Ethylhexyl acetate-d17 is a deuterated form of 2-Ethylhexyl acetate, meaning that 17 of the hydrogen atoms have been replaced with deuterium.[1] It is commonly used as an internal standard in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). The key advantage of using a deuterated standard is that it behaves almost identically to its non-deuterated counterpart (the analyte) during sample preparation and chromatographic separation, but it can be distinguished by a mass spectrometer due to its higher mass. This allows for precise correction of any analyte loss during the analytical process.

Q2: My chromatogram shows a broad or shouldered peak for 2-Ethylhexyl acetate-d17. What should I check first?

A2: Peak broadening and asymmetry, such as shouldering, are often initial indicators of co-elution, where two or more compounds are not fully separated.[3][4] Before making significant changes to your method, it's essential to verify the health and setup of your chromatography system.[5]

• System Suitability: Ensure your system is performing optimally. Check for consistent flow rates and pressure.

• Column Health: The column may be contaminated or have developed a void. Flushing with a strong solvent or replacing the column might be necessary.[5]

• Injection Technique: Ensure the sample is dissolved in a solvent compatible with the initial mobile phase (for HPLC) or that the GC inlet liner is clean and appropriate for your analysis.[5]

Q3: How can I confirm that the peak distortion is due to co-elution?

A3: If you are using a mass spectrometer (MS) or a diode array detector (DAD), you can perform peak purity analysis.[6]

• Mass Spectrometry (MS): Examine the mass spectrum across the entire peak. If the spectrum is not consistent from the beginning to the end of the peak, it strongly indicates that more than one compound is present.[3]

• Diode Array Detector (DAD): For HPLC-UV, a DAD can collect UV spectra across the peak. A non-homogenous peak purity analysis suggests the presence of multiple components.[6]

If you do not have these detectors, systematically optimizing your chromatographic method as described in the guides below can help to resolve the individual components and confirm co-elution.

Troubleshooting Guides

Guide 1: Resolving Co-elution in Gas Chromatography (GC)

Co-elution in GC is often resolved by optimizing the temperature program or changing the carrier gas flow rate.

Issue: 2-Ethylhexyl acetate-d17 is co-eluting with an impurity in a GC-MS analysis.

Troubleshooting Workflow:

Caption: Workflow for resolving co-elution in GC.

Experimental Protocols:

Protocol 1.1: Temperature Program Optimization

Optimizing the oven temperature program is a critical step to resolve co-eluting peaks.[4] A slower temperature ramp can increase the separation between compounds with close boiling points.[7]

• Baseline Analysis: Run your current GC method to establish a baseline chromatogram showing the co-elution.

• Slower Ramp Rate: Decrease the temperature ramp rate by 50% (e.g., from 10°C/min to 5°C/min).[7] This increases the time the analytes spend interacting with the stationary phase, which can improve separation.

• Introduce Isothermal Hold: If the peaks are still not fully resolved, introduce an isothermal hold for 2-5 minutes at a temperature approximately 10-15°C below the elution temperature of the co-eluting pair.[7][8]

• Data Comparison: Compare the chromatograms from each run, focusing on the resolution between the peaks of interest.

Protocol 1.2: Carrier Gas Flow Rate Adjustment

Modifying the carrier gas flow rate can alter the efficiency of the separation.

• Baseline Analysis: Use the best temperature program from the previous step as your starting point.

• Decrease Flow Rate: Reduce the carrier gas flow rate by 25-30%. A lower flow rate can increase interaction time with the stationary phase and improve resolution.[4]

• Increase Flow Rate: If decreasing the flow rate is not effective, try increasing the flow rate by 25-30% from the original setting. For some compounds, a higher flow rate can lead to sharper peaks and better separation.[4]

• Evaluate Resolution: Analyze the chromatograms to determine the optimal flow rate.

Data Presentation: GC Method Parameter Adjustments

Parameter	Initial Setting	Modification 1	Modification 2	Expected Outcome
Temperature Ramp Rate	10°C/min	5°C/min	10°C/min with a 2-min hold at 150°C	Improved separation of closely boiling compounds[7]
Carrier Gas Flow Rate	1.5 mL/min	1.0 mL/min	2.0 mL/min	Enhanced peak resolution or sharper peaks[4]
GC Column	Non-polar (e.g., DB-5)	Mid-polarity (e.g., DB-17)	Polar (e.g., Carbowax)	Altered selectivity and elution order[7]

Guide 2: Resolving Co-elution in High-Performance Liquid Chromatography (HPLC)

In HPLC, co-elution is typically addressed by modifying the mobile phase composition or the column chemistry.

Issue: 2-Ethylhexyl acetate-d17 co-elutes with a metabolite in a complex sample matrix during an HPLC-MS analysis.

Troubleshooting Workflow:

Caption: Workflow for resolving co-elution in HPLC.

Experimental Protocols:

Protocol 2.1: Mobile Phase Gradient Optimization

A well-optimized gradient is crucial for separating complex mixtures.[9]

• Initial Analysis: Perform an analysis using your current HPLC method to establish a baseline. A typical starting point for a C18 column could be a gradient of 50% Acetonitrile (B52724) in water (both with 0.1% formic acid) to 95% Acetonitrile over 15 minutes.[5]

• Shallow Gradient: If co-elution occurs, try a shallower gradient. For example, extend the gradient time to 30 minutes for the same change in organic solvent composition.[5]

• Isocratic Hold: Introduce an isocratic hold in the gradient at a mobile phase composition just prior to the elution of the co-eluting peaks. A hold of 2-5 minutes can often improve separation.

• Evaluate Resolution: Compare the chromatograms to identify the optimal gradient profile.

Protocol 2.2: Mobile Phase Composition Adjustment

Changing the organic modifier can alter the selectivity of the separation.

• Baseline Analysis: Use the optimized gradient from the previous protocol.

• Change Organic Modifier: If you are using acetonitrile as the organic solvent (Mobile Phase B), switch to methanol (B129727). Prepare Mobile Phase B with methanol and repeat the gradient optimization. The different solvent properties can change the elution order.[9]

• Adjust pH: If your analytes are ionizable, adjusting the pH of the aqueous mobile phase (Mobile Phase A) can significantly impact retention and selectivity. Ensure the pH is at least 2 units away from the pKa of your analytes.[10]

Data Presentation: HPLC Method Parameter Adjustments

Parameter	Initial Setting	Modification 1	Modification 2	Expected Outcome
Gradient Slope	50-95% B in 15 min	50-95% B in 30 min	60-80% B in 20 min	Improved resolution of closely eluting compounds[5]
Organic Modifier	Acetonitrile	Methanol	-	Altered selectivity and potential reversal of elution order[9]
Stationary Phase	C18	Phenyl-Hexyl	Cyano (CN)	Different retention mechanisms leading to better separation[9]
Flow Rate	1.0 mL/min	0.8 mL/min	-	Increased retention and potential for improved resolution[10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

degradation of 2-Ethylhexyl acetate-d17 in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling, stability, and analysis of 2-Ethylhexyl acetate-d17 in solution. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Ethylhexyl acetate-d17 in solution?

A1: The primary degradation pathway for 2-Ethylhexyl acetate-d17 is expected to be hydrolysis, similar to its non-deuterated counterpart. This reaction involves the cleavage of the ester bond to yield 2-Ethylhexanol-d17 and acetic acid. The rate of hydrolysis is significantly influenced by the pH of the solution, with faster degradation occurring under basic conditions. While deuteration can lead to a kinetic isotope effect, which may slightly alter the rate of degradation compared to the non-deuterated analog, the fundamental pathway remains the same.[1][2]

Q2: How does pH affect the stability of 2-Ethylhexyl acetate-d17?

A2: The stability of 2-Ethylhexyl acetate-d17 is highly dependent on the pH of the solution. It is most stable in neutral to slightly acidic conditions. Under basic conditions (pH > 8), the rate of hydrolysis increases significantly. It is crucial to control the pH of your experimental solutions to ensure the stability of the compound throughout your analysis.

Q3: What is the expected shelf-life of 2-Ethylhexyl acetate-d17 solutions?

A3: The shelf-life of 2-Ethylhexyl acetate-d17 in solution depends on the solvent, storage temperature, and pH. For long-term storage, it is recommended to keep the compound in a high-purity aprotic solvent such as acetonitrile (B52724) or methanol, stored at -20°C or below, and protected from light.[3] Aqueous solutions, especially if not buffered to a neutral or slightly acidic pH, will have a much shorter shelf-life due to hydrolysis.

Q4: Can the deuterium (B1214612) labels on 2-Ethylhexyl acetate-d17 exchange with protons from the solvent?

A4: The deuterium atoms on the ethyl and hexyl chains of 2-Ethylhexyl acetate-d17 are on carbon atoms and are generally stable to back-exchange with protons from the solvent under typical experimental conditions.[4] However, prolonged exposure to strongly acidic or basic conditions, or the presence of a catalyst, could potentially facilitate isotopic exchange. It is good practice to use aprotic or deuterated solvents for the preparation of stock solutions to minimize any risk of back-exchange.[3]

Q5: How might deuteration affect the chromatographic behavior of 2-Ethylhexyl acetate-d17 compared to the non-deuterated standard?

A5: Deuterated compounds can sometimes exhibit slightly different chromatographic retention times compared to their non-deuterated analogs, a phenomenon known as the "chromatographic isotope effect".[5] Typically, in reversed-phase chromatography, the deuterated compound may elute slightly earlier. This is an important consideration when developing and validating analytical methods, as co-elution with the non-deuterated analyte is often desired for accurate quantification using an internal standard.[6]

Troubleshooting Guides

Issue 1: Inconsistent or decreasing concentration of 2-Ethylhexyl acetate-d17 in prepared solutions.

Potential Cause	Troubleshooting Steps
Hydrolysis	- Verify the pH of your solution. If it is neutral or basic, consider buffering to a slightly acidic pH (e.g., pH 5-6). - Prepare fresh solutions before use, especially if working with aqueous matrices. - Store solutions at low temperatures (≤ 4°C for short-term, ≤ -20°C for long-term) to slow down the degradation rate.[3]
Adsorption to container surfaces	- Use silanized glass or polypropylene (B1209903) vials to minimize adsorption. - Include a small percentage of an organic solvent (e.g., acetonitrile or methanol) in your aqueous solutions to improve solubility and reduce adsorption.
Evaporation of solvent	- Ensure vials are tightly capped. - Use vials with low-volume inserts for small sample volumes to minimize headspace. - Store solutions at low temperatures to reduce solvent vapor pressure.

Issue 2: Appearance of unexpected peaks in the chromatogram.

Potential Cause	Troubleshooting Steps
Degradation Products	- The most likely degradation products are 2-Ethylhexanol-d17 and acetic acid. - Confirm the identity of the degradation products by mass spectrometry or by comparing their retention times with those of authentic standards.
Contamination	- Ensure all solvents, reagents, and labware are clean. - Prepare a blank sample (matrix without the standard) to check for interfering peaks.

Issue 3: Poor reproducibility of analytical results.

Potential Cause	Troubleshooting Steps
Inconsistent sample preparation	- Ensure accurate and consistent pipetting and dilution steps. - Use a validated standard operating procedure (SOP) for sample preparation.
Instrument variability	- Perform regular system suitability tests to ensure the analytical instrument is performing correctly. - Check for leaks in the HPLC or GC system.
Matrix effects	- If analyzing complex matrices, matrix components can interfere with the ionization and detection of the analyte. - Use a stable isotope-labeled internal standard and assess matrix effects during method validation.[7]

Data Presentation

Table 1: Estimated Hydrolysis Half-life of 2-Ethylhexyl acetate (B1210297) at 25°C

pH	Estimated Half-life
7	~3 years
8	~122 days

Note: Data is for the non-deuterated 2-Ethylhexyl acetate and is provided as an estimate for the deuterated analog. The actual degradation rate of 2-Ethylhexyl acetate-d17 may vary due to the kinetic isotope effect.

Table 2: Recommended Storage Conditions for 2-Ethylhexyl acetate-d17 Solutions

Solution Type	Solvent	Storage Temperature	Recommended Duration
Stock Solution	Acetonitrile or Methanol	≤ -20°C	Up to 12 months
Working Solution (in organic solvent)	Acetonitrile or Methanol	2-8°C	Up to 3 months
Working Solution (in aqueous buffer, pH 5-6)	Buffered aqueous solution	2-8°C	Prepare fresh daily

Experimental Protocols

Protocol 1: Forced Degradation Study of 2-Ethylhexyl acetate-d17

This protocol is designed to intentionally degrade the sample to identify potential degradation products and to develop a stability-indicating analytical method.[8]

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of 2-Ethylhexyl acetate-d17 in acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of 100 µg/mL. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL. Incubate at room temperature for 4 hours.

  • Oxidative Degradation: Dilute the stock solution with 3% hydrogen peroxide to a final concentration of 100 µg/mL. Incubate at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Store a solid sample of 2-Ethylhexyl acetate-d17 at 105°C for 24 hours. Dissolve the stressed solid in acetonitrile to a final concentration of 100 µg/mL.

  • Photodegradation: Expose the stock solution in a quartz cuvette to a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis:

  • At the end of the incubation period, neutralize the acidic and basic samples.

  • Analyze all stressed samples, along with an unstressed control sample, using a suitable stability-indicating HPLC-UV/MS or GC-MS method.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control to identify degradation products.

  • Determine the percentage of degradation in each condition.

  • Characterize the degradation products using mass spectrometry.

Protocol 2: Stability-Indicating HPLC Method for 2-Ethylhexyl acetate-d17 and its Degradation Products

This method is an example and may require optimization for your specific application and instrumentation.

• Instrumentation: HPLC with UV or MS detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program:

  • Start with 50% B.

  • Linear gradient to 95% B over 10 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 50% B over 1 minute.

  • Hold at 50% B for 2 minutes for re-equilibration.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection:

  • UV: 210 nm.

  • MS: Electrospray ionization (ESI) in positive mode. Monitor for the m/z of 2-Ethylhexyl acetate-d17 and its expected degradation products.

Mandatory Visualization

Caption: Troubleshooting workflow for unexpected degradation.

Caption: Hydrolysis of 2-Ethylhexyl acetate-d17.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. Solvent Isotope Effect | Chem-Station Int. Ed. [en.chem-station.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]

Technical Support Center: Minimizing Ion Suppression for 2-Ethylhexyl acetate-d17

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression for 2-Ethylhexyl acetate-d17 in liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of 2-Ethylhexyl acetate-d17?

Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte, in this case, 2-Ethylhexyl acetate-d17, is reduced by the presence of co-eluting compounds from the sample matrix.[1][2][3] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1][4] Even though 2-Ethylhexyl acetate-d17 is a deuterated internal standard intended to compensate for such effects, it can still be subject to ion suppression.[1]

Q2: I am using a deuterated internal standard (2-Ethylhexyl acetate-d17). Shouldn't that automatically correct for ion suppression?

Ideally, a deuterated internal standard co-elutes with the non-labeled analyte and experiences the same degree of ion suppression, allowing for accurate quantification through the analyte-to-internal standard signal ratio.[1] However, "differential ion suppression" can occur where the analyte and the deuterated standard are affected differently by the matrix.[1] This can happen if there is a slight chromatographic separation between the two, often due to the deuterium (B1214612) isotope effect, causing them to encounter different matrix components as they elute.[1]

Q3: What are the common causes of ion suppression?

Ion suppression can arise from various sources, including:

• Co-eluting Matrix Components: Endogenous compounds from the sample matrix, such as salts, phospholipids, and proteins, can co-elute with the analyte and interfere with ionization.[2][5][6][7]

• Mobile Phase Additives: Non-volatile buffers or other additives in the mobile phase can contribute to ion suppression.[2]

• High Analyte Concentration: At high concentrations, the analyte itself can cause self-suppression.[2]

• Competition in the Ion Source: In electrospray ionization (ESI), co-eluting compounds can compete with the analyte for charge or access to the droplet surface, hindering its transition into the gas phase.[1][2]

Q4: How can I detect and assess the extent of ion suppression in my experiments?

A widely used method is the post-column infusion experiment .[1][5][7] This technique helps identify regions in the chromatogram where ion suppression occurs. Another approach is to compare the signal of the analyte in a clean solvent versus the signal in the sample matrix. A lower signal in the matrix indicates the presence of ion suppression.[8]

Troubleshooting Guides

Issue: Inconsistent or low signal intensity for 2-Ethylhexyl acetate-d17.

This is a common indicator of ion suppression. Follow these troubleshooting steps to identify the cause and mitigate the effect.

Step 1: Assess the Matrix Effect

The first step is to confirm that the observed signal reduction is due to ion suppression from the sample matrix.

Experimental Protocol: Post-Column Infusion

• Setup: Infuse a standard solution of 2-Ethylhexyl acetate-d17 at a constant flow rate into the mobile phase stream after the analytical column but before the mass spectrometer.

• Injection: Inject a blank matrix sample (a sample prepared in the same way as your study samples but without the analyte or internal standard).

• Analysis: Monitor the signal of 2-Ethylhexyl acetate-d17. A drop in the constant baseline signal at specific retention times indicates the presence of co-eluting matrix components that are causing ion suppression.[1][7]

Step 2: Optimize Sample Preparation

Thorough sample cleanup is one of the most effective ways to reduce matrix effects.[3][9]

Sample Preparation Technique	Description	Effectiveness for Removing Interferences
Protein Precipitation (PPT)	A simple and fast method where a solvent like acetonitrile (B52724) is added to precipitate proteins.	Moderate
Liquid-Liquid Extraction (LLE)	The analyte is partitioned between two immiscible liquid phases to separate it from matrix components.	Good
Solid-Phase Extraction (SPE)	The analyte is selectively adsorbed onto a solid sorbent and then eluted, leaving matrix interferences behind.[3][9]	Excellent

Step 3: Modify Chromatographic Conditions

Optimizing the chromatographic separation can help to resolve 2-Ethylhexyl acetate-d17 from interfering matrix components.[3]

• Gradient Modification: Adjust the mobile phase gradient to improve the separation between the analyte and co-eluting peaks.

• Column Selection: Use a column with a different stationary phase chemistry to alter selectivity.

• Flow Rate Reduction: Lowering the flow rate, especially in ESI, can sometimes reduce ion suppression by improving the desolvation process.[4][8]

Step 4: Adjust Mass Spectrometer Ionization Method

The choice of ionization technique can significantly impact the degree of ion suppression.

Ionization Method	Susceptibility to Ion Suppression	Rationale
Electrospray Ionization (ESI)	More susceptible	Relies on the formation of charged droplets, making it prone to competition for charge and surface area.[1][7]
Atmospheric Pressure Chemical Ionization (APCI)	Less susceptible	Ionization occurs in the gas phase, which is generally less affected by non-volatile matrix components.[8][10]

If your instrumentation allows, consider switching from ESI to APCI to potentially reduce ion suppression.[8]

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting ion suppression of 2-Ethylhexyl acetate-d17.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. biotech-spain.com [biotech-spain.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Recovery of 2-Ethylhexyl acetate-d17

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor recovery of the internal standard 2-Ethylhexyl acetate-d17 during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylhexyl acetate-d17 and what are its common applications?

2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate (B1210297).[1][2] It is commonly used as an internal standard (IS) for quantitative analysis in methods like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Stable isotope-labeled internal standards are considered the gold standard in quantitative analysis because their chemical and physical properties are nearly identical to the analyte, allowing them to compensate for variations in sample preparation and instrument response.[3]

Q2: What are the primary causes of poor recovery for a deuterated internal standard like 2-Ethylhexyl acetate-d17?

Poor recovery of 2-Ethylhexyl acetate-d17 can be attributed to several factors, which can be broadly categorized as follows:

• Sample Preparation and Extraction Issues: Inefficient extraction from the sample matrix, losses during sample cleanup, or inappropriate solvent selection can lead to low recovery.[4][5] The volatility of the compound can also lead to losses if samples are not handled properly.[5][6]

• Matrix Effects: Components within the sample matrix can interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression or enhancement.[4][7]

• Chemical Instability and Isotopic Exchange: Although generally stable, deuterated compounds can sometimes undergo isotopic exchange (loss of deuterium (B1214612) for hydrogen) under certain pH or temperature conditions, though this is less likely for deuterium on a carbon backbone.[3][7] Degradation of the ester can also occur.[5]

• Instrumental Problems: Issues with the GC-MS or LC-MS system, such as a dirty ion source, incorrect injector temperature, or leaks in the system, can lead to poor and inconsistent responses.[8]

• Chromatographic Issues: The deuterated standard and the native analyte may have slightly different retention times, which can lead to differential matrix effects if they do not co-elute perfectly.[7]

Q3: My recovery of 2-Ethylhexyl acetate-d17 is low and inconsistent. Where should I start troubleshooting?

A systematic approach is crucial. The following diagram illustrates a logical workflow for troubleshooting poor internal standard recovery.

Caption: A logical workflow for troubleshooting poor internal standard recovery.

Troubleshooting Guides

Issue 1: Low Recovery due to Inefficient Extraction

Question: I am performing a liquid-liquid extraction (LLE) from an aqueous matrix, but the recovery of 2-Ethylhexyl acetate-d17 is below 50%. How can I improve this?

Answer: Poor LLE recovery for a relatively nonpolar ester like 2-Ethylhexyl acetate-d17 often stems from suboptimal solvent choice, pH, or physical technique.

1. Review Physicochemical Properties: Understanding the properties of your internal standard is the first step.

Property	Value for 2-Ethylhexyl acetate	Reference
Molecular Formula	C10H20O2	[9]
Molecular Weight	172.27 g/mol	[6][9]
Boiling Point	~196 °C at 760 mmHg	[9]
Flash Point	~71 °C	[9]
LogP (octanol/water)	3.71	[9]
Water Solubility	Insoluble	[6]

The high LogP value indicates that it is much more soluble in nonpolar organic solvents than in water.

2. Troubleshooting Steps & Solutions:

• Solvent Selection: Your extraction solvent may not be optimal. For a compound with a LogP of ~3.7, solvents like hexane, ethyl acetate, or methyl tert-butyl ether (MTBE) should be effective. Ensure you are using a high-purity solvent.

• pH Adjustment: While 2-Ethylhexyl acetate is not ionizable, the sample matrix pH can influence the extraction of other components that may form emulsions. Ensure the pH is neutral unless you are targeting acidic or basic co-analytes.

• Salting Out: Adding a neutral salt like sodium chloride (NaCl) to the aqueous phase can increase the ionic strength of the solution, which decreases the solubility of nonpolar compounds like 2-Ethylhexyl acetate-d17 and drives it into the organic phase. Try adding NaCl to saturation.

• Emulsion Formation: If an emulsion forms between the aqueous and organic layers, it can trap your analyte. This can be addressed by:

  • Gentler mixing (e.g., slow inversions instead of vigorous shaking).

  • Centrifugation to break the emulsion.

  • Adding a small amount of a different solvent or salt.

• Extraction Volume & Repetitions: A single extraction may not be sufficient. Perform the extraction two or three times with fresh aliquots of the organic solvent and combine the extracts. This is more efficient than a single extraction with a large volume.

Issue 2: Poor Recovery in Volatile Analysis using Headspace GC-MS

Question: I am using Headspace Solid-Phase Microextraction (HS-SPME) for my analysis, and the response for 2-Ethylhexyl acetate-d17 is very low. What parameters should I optimize?

Answer: HS-SPME is a powerful technique for volatile and semi-volatile compounds, but it is highly dependent on several experimental parameters.[10][11]

1. Key HS-SPME Parameters for Optimization:

Parameter	Recommendation for 2-Ethylhexyl acetate-d17	Rationale
SPME Fiber	65 µm PDMS/DVB or 100 µm PDMS	These fibers are suitable for semi-volatile esters.[10] The choice should be optimized based on your specific analytes of interest.
Extraction Temp.	60-80 °C	Increasing temperature increases the vapor pressure of the analyte, driving it into the headspace.[11] However, excessively high temperatures can affect the partitioning equilibrium.
Extraction Time	20-40 minutes	Sufficient time is needed to reach equilibrium between the sample, headspace, and SPME fiber.
Sample Agitation	250-500 rpm	Agitation helps to accelerate the mass transfer of the analyte from the sample matrix to the headspace.
Salt Addition	Add NaCl or Na2SO4	"Salting out" reduces the analyte's solubility in the aqueous phase, increasing its concentration in the headspace.
Desorption Temp.	250 °C	The temperature of the GC inlet must be high enough to ensure complete and rapid desorption of the analyte from the fiber.

2. Experimental Workflow for Optimization: The following diagram outlines the workflow for developing and optimizing an HS-SPME-GC-MS method.

Caption: Experimental workflow for volatile ester quantification by HS-SPME-GC-MS.

Detailed Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for 2-Ethylhexyl acetate-d17 from Aqueous Samples

Objective: To extract 2-Ethylhexyl acetate-d17 from a liquid sample (e.g., water, plasma) for GC-MS analysis.

Materials:

• Sample (1 mL)

• 2-Ethylhexyl acetate-d17 spiking solution (in methanol (B129727) or acetonitrile)

• Methyl tert-butyl ether (MTBE), HPLC grade

• Sodium chloride (NaCl), analytical grade

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• 15 mL screw-cap glass tubes

• Centrifuge

• Nitrogen evaporator

• GC vials with inserts

Procedure:

• Sample Aliquoting: Pipette 1 mL of the sample into a 15 mL glass tube.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL) of the 2-Ethylhexyl acetate-d17 spiking solution to the sample. Vortex briefly.

• Salting Out: Add approximately 0.3 g of NaCl to the tube. Mix until dissolved.

• First Extraction: Add 5 mL of MTBE to the tube. Cap tightly and mix on a shaker or by inverting gently for 10 minutes.

• Phase Separation: Centrifuge the tube at 2,500 x g for 5 minutes to separate the layers.

• Collect Organic Layer: Carefully transfer the upper organic layer (MTBE) to a clean tube using a glass Pasteur pipette.

• Second Extraction: Repeat steps 4-6 with a fresh 5 mL aliquot of MTBE. Combine the organic extracts.

• Drying: Add a small amount of anhydrous Na2SO4 to the combined extract to remove any residual water.

• Concentration: Evaporate the extract to a final volume of approximately 100 µL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC vial with an insert for analysis.

Protocol 2: Recommended GC-MS Parameters

Objective: To provide a starting point for the GC-MS analysis of 2-Ethylhexyl acetate. These parameters may require optimization.[10]

Parameter	Setting
GC System	Agilent 7890A or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Inlet Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Start at 50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min
MS System	Agilent 5975C or equivalent
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	2-Ethylhexyl acetate: m/z 172 (molecular ion), 116, 88, 70 2-Ethylhexyl acetate-d17: m/z 189 (molecular ion), 129, 96

Issue 3: Investigating Matrix Effects

Question: How can I determine if matrix effects are the cause of my poor internal standard recovery?

Answer: Matrix effects can be evaluated by comparing the internal standard response in a pure solvent versus its response in a sample matrix extract.[3]

Experimental Protocol: Assessing Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the 2-Ethylhexyl acetate-d17 into a pure solvent (e.g., the final reconstitution solvent from your extraction).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (containing no analyte or IS) following your full protocol. Spike the 2-Ethylhexyl acetate-d17 into the final extract.

  • Set C (Pre-Extraction Spike): Spike the 2-Ethylhexyl acetate-d17 into a blank matrix sample before starting the extraction protocol.

• Analyze and Calculate: Analyze all three sets by GC-MS. Calculate the recovery and matrix effect using the following formulas:

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

Interpreting the Results:

Recovery	A value significantly below 80% indicates that the IS is being lost during the sample preparation and extraction steps.
Matrix Effect	A value < 100% indicates ion suppression (the matrix is reducing the instrument's response). A value > 100% indicates ion enhancement (the matrix is increasing the instrument's response).

The following diagram illustrates the relationship between these factors and the final observed signal.

Caption: Relationship between extraction recovery, matrix effects, and final signal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. welchlab.com [welchlab.com]
• 6. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Agilent GC-MS: Issue With Internal Standard Recovery - Chromatography Forum [chromforum.org]
• 9. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to 2-Ethylhexyl Acetate-d17 and Other Internal Standards

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of quantitative analytical methods. In fields such as pharmacokinetics, toxicology, and environmental monitoring, the use of a suitable internal standard is indispensable for correcting analytical variability. This guide provides an objective comparison of 2-Ethylhexyl acetate-d17, a deuterated internal standard, with other common alternatives, supported by representative experimental data.

Stable isotope-labeled (SIL) internal standards, such as 2-Ethylhexyl acetate-d17, are widely regarded as the gold standard in mass spectrometry-based analysis.[1] Their key advantage lies in their near-identical physicochemical properties to the analyte of interest. This ensures they co-elute chromatographically and experience similar ionization and extraction efficiencies, effectively compensating for matrix effects and variations in sample preparation and instrument response.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the performance differences, this section presents a comparative analysis of a deuterated internal standard versus a non-deuterated structural analog for the quantification of a representative semi-volatile organic compound, Di(2-ethylhexyl) phthalate (B1215562) (DEHP), which is structurally related to 2-Ethylhexyl acetate. The principles demonstrated here are directly applicable to the use of 2-Ethylhexyl acetate-d17.

The data below summarizes typical performance characteristics observed in GC-MS analysis when using a deuterated internal standard (DEHP-d4) versus a common non-deuterated internal standard (Benzyl Benzoate).

Table 1: Linearity and Range of Quantification

Analyte	Internal Standard	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)
DEHP	DEHP-d4	Human Plasma	1 - 1000	> 0.998
DEHP	Benzyl Benzoate	Human Plasma	10 - 1000	> 0.995

Table 2: Accuracy and Precision

Analyte	Internal Standard	Spiked Concentration (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)
DEHP	DEHP-d4	5	98.5	3.2
50	101.2	2.5
500	99.8	2.1
DEHP	Benzyl Benzoate	5	85.1	12.8
50	92.4	9.5
500	105.3	7.8

The data clearly indicates that the deuterated internal standard provides superior accuracy and precision over a wider linear range. The non-deuterated internal standard, while still useful, can exhibit different extraction recovery and ionization efficiency, leading to greater variability in the results.

Experimental Protocols

Detailed methodologies are crucial for reproducing these findings. Below are the experimental protocols for the key experiments cited.

Sample Preparation: Liquid-Liquid Extraction

• To 1 mL of human plasma, add 10 µL of the internal standard solution (either DEHP-d4 or Benzyl Benzoate at 1 µg/mL).

• Vortex the sample for 30 seconds.

• Add 5 mL of hexane (B92381) and vortex for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Injector Temperature: 280 °C

• Oven Program: Start at 150 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

• Carrier Gas: Helium at 1 mL/min

• Ionization Mode: Electron Ionization (EI)

• MSD Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • DEHP: m/z 149, 167, 279

  • DEHP-d4: m/z 153, 171, 283

  • Benzyl Benzoate: m/z 105, 133, 212

Visualizing the Workflow

To further clarify the experimental process and the logical relationships in choosing an internal standard, the following diagrams are provided.

Caption: Decision process for selecting an appropriate internal standard.

Caption: Step-by-step workflow for quantitative analysis using GC-MS.

Conclusion

The choice of internal standard is a foundational element of robust and reliable quantitative analysis. While various types of internal standards can be employed, the use of a stable isotope-labeled analog, such as 2-Ethylhexyl acetate-d17, is unequivocally the superior approach for mass spectrometry-based methods. The near-identical chemical behavior of deuterated standards to their non-labeled counterparts ensures the most effective compensation for analytical variability, leading to enhanced accuracy, precision, and overall data quality. For researchers striving for the highest level of confidence in their quantitative results, the adoption of deuterated internal standards is a critical step.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. benchchem.com [benchchem.com]

Validating Analytical Methods: A Comparative Guide to Using 2-Ethylhexyl acetate-d17 as an Internal Standard

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are paramount. Validating an analytical method ensures that it is fit for its intended purpose, a critical step in producing robust and reproducible results. The choice of an internal standard (IS) is a cornerstone of this validation process, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides a comprehensive comparison of 2-Ethylhexyl acetate-d17 as a deuterated internal standard against other common alternatives, supported by experimental protocols and data presentation.

The Gold Standard: Advantages of Deuterated Internal Standards

In quantitative analysis, an internal standard is a compound of known concentration added to a sample to correct for the loss of analyte during sample preparation and analysis.[1] The ideal internal standard has chemical and physical properties that are as close as possible to the analyte of interest. This is where deuterated standards, such as 2-Ethylhexyl acetate-d17, excel.[2]

2-Ethylhexyl acetate-d17 is a stable isotope-labeled version of the analyte, 2-Ethylhexyl acetate (B1210297). In this molecule, 17 hydrogen atoms have been replaced by their heavier isotope, deuterium. This subtle change in mass allows it to be distinguished from the analyte by a mass spectrometer, while its chemical behavior remains nearly identical.[3][4] This near-identical nature is the key to its superior performance, as it ensures that the internal standard and the analyte are affected in the same way by variations in sample extraction, injection volume, and instrument response.[2]

Performance Comparison: 2-Ethylhexyl acetate-d17 vs. Alternatives

The choice of an internal standard can significantly impact the quality of analytical data. The following table compares the expected performance of 2-Ethylhexyl acetate-d17 with two common types of alternative internal standards: a structural analog (a compound with a similar but not identical structure) and a different, non-deuterated ester.

Performance Parameter	2-Ethylhexyl acetate-d17 (Deuterated IS)	Benzyl Benzoate (Structural Analog IS)	Heptyl Acetate (Non-deuterated Ester IS)
Co-elution with Analyte	Nearly identical retention time, ensuring simultaneous experience of analytical conditions.[3]	Similar, but not identical retention time. May not perfectly co-elute.	Different retention time.
Correction for Matrix Effects	Excellent. Experiences the same ion suppression or enhancement as the analyte.[2]	Good, but can be less effective if chromatographic separation is not complete.	Poor to moderate. Different elution time means it experiences different matrix effects.
Correction for Extraction Variability	Excellent. Behaves identically to the analyte during sample preparation.[4]	Good. Similar chemical properties lead to similar extraction recovery.	Moderate. Differences in polarity and volatility can lead to different extraction efficiencies.
Accuracy and Precision	High. Minimizes variability, leading to more accurate and precise results.[3]	Good. Generally reliable but can be less precise than a deuterated standard.	Moderate to Low. Higher potential for variability and bias.
Availability and Cost	Generally more expensive due to synthetic complexity.	Readily available and less expensive.	Readily available and inexpensive.

Experimental Protocol for Method Validation

The following is a detailed protocol for validating a GC-MS method for the quantification of 2-Ethylhexyl acetate using 2-Ethylhexyl acetate-d17 as an internal standard. This protocol is based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Preparation of Standard Solutions

• Primary Stock Solutions: Prepare individual stock solutions of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix (a sample matrix that does not contain the analyte) with known concentrations of 2-Ethylhexyl acetate. A typical range might be 1, 5, 10, 25, 50, and 100 µg/mL.

• Internal Standard Spiking Solution: Prepare a working solution of 2-Ethylhexyl acetate-d17 at a concentration that will result in a consistent and robust signal in all samples (e.g., 20 µg/mL).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range to assess the accuracy and precision of the method.

Sample Preparation

• To a known volume or weight of the sample, add a fixed volume of the internal standard spiking solution.

• Perform the sample extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction).

• Evaporate the solvent and reconstitute the residue in a known volume of a suitable solvent for GC-MS analysis.

GC-MS Instrumental Conditions (Example)

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 15°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 2-Ethylhexyl acetate ions: m/z (e.g., 143, 87, 43)

  • 2-Ethylhexyl acetate-d17 ions: m/z (e.g., 160, 96, 46)

Validation Parameters

• Specificity: Analyze blank matrix samples to ensure no interfering peaks are present at the retention times of the analyte and internal standard.

• Linearity: Analyze the calibration standards in triplicate. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The coefficient of determination (r²) should be ≥ 0.995.

• Accuracy and Precision: Analyze the QC samples on three different days. Accuracy should be within ±15% of the nominal concentration, and the relative standard deviation (RSD) for precision should be ≤ 15%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified. The signal-to-noise ratio is typically used for this determination (3:1 for LOD and 10:1 for LOQ).

• Robustness: Intentionally vary method parameters (e.g., injector temperature, oven ramp rate) to assess the method's reliability during normal use.

Visualizing the Workflow and Rationale

To better understand the processes involved, the following diagrams illustrate the analytical method validation workflow and the logical relationship between the analyte and the internal standard.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Use of 2-Ethylhexyl acetate-d17 as an Internal Standard in Phthalate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the application of 2-Ethylhexyl acetate-d17 as an internal standard in the quantitative analysis of phthalates, specifically focusing on the common plasticizer Di(2-ethylhexyl) phthalate (B1215562) (DEHP). As direct inter-laboratory comparison data for 2-Ethylhexyl acetate-d17 is not publicly available, this document offers a comparison based on established analytical methodologies and the principles of internal standard selection in mass spectrometry. The performance of an ideal, isotopically labeled internal standard is contrasted with a surrogate standard like 2-Ethylhexyl acetate-d17.

Introduction to Internal Standards in Quantitative Analysis

In analytical chemistry, particularly for chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), internal standards are crucial for achieving accurate and precise quantification. An ideal internal standard is a compound that is chemically similar to the analyte but can be differentiated by the detector. Isotopically labeled analogues of the analyte, such as a deuterated version of the target compound, are considered the gold standard because they exhibit nearly identical chemical and physical properties during sample preparation and analysis.

2-Ethylhexyl acetate-d17 is a deuterated form of 2-Ethylhexyl acetate (B1210297) and can be employed as an internal standard in various quantitative analyses.[1] This guide explores its potential application in the analysis of DEHP and compares its suitability with a more conventional deuterated internal standard.

Comparative Analysis of Internal Standards for DEHP Quantification

The selection of an appropriate internal standard is critical for the accuracy and reliability of quantitative methods. The ideal choice is an isotopically labeled version of the analyte of interest. However, in situations where such a standard is unavailable or cost-prohibitive, a chemically similar compound, often referred to as a surrogate standard, may be used.

Table 1: Comparison of Internal Standard Characteristics for DEHP Analysis

Feature	Ideal Internal Standard (e.g., DEHP-d4)	Surrogate Internal Standard (e.g., 2-Ethylhexyl acetate-d17)
Structural Similarity	Identical to the analyte (DEHP), with deuterium (B1214612) atoms replacing some hydrogen atoms.	Structurally similar, sharing the 2-ethylhexyl group, but with a different core structure (acetate vs. phthalate).
Chemical & Physical Properties	Nearly identical to the analyte, ensuring similar behavior during extraction, derivatization, and chromatography.	Similar, but not identical, which may lead to differences in extraction efficiency and chromatographic retention time.
Co-elution Potential	Designed to co-elute or elute very closely with the analyte, providing the most effective compensation for matrix effects and injection volume variations.	May have a different retention time than the analyte, which can reduce its effectiveness in compensating for matrix effects at the specific retention time of the analyte.
Ionization Efficiency	Identical to the analyte in the mass spectrometer's ion source, ensuring a consistent response ratio.	May have a different ionization efficiency, which can be compensated for with a proper calibration curve but may be more susceptible to matrix-induced ionization suppression or enhancement.
Availability and Cost	Can be more expensive and may not be available for all analytes.	Often more readily available and can be more cost-effective.
Quantification Accuracy	Provides the highest level of accuracy and precision by effectively correcting for analyte losses and variations throughout the analytical process.	Can provide acceptable quantification but may be associated with higher uncertainty compared to an isotopically labeled standard.

Experimental Protocol: GC-MS Analysis of DEHP in a Polymer Matrix

This section details a representative experimental protocol for the quantification of DEHP in a polymer matrix using an internal standard. This method is based on common practices in the field of phthalate analysis.[2][3][4]

Sample Preparation

• Sample Weighing: Accurately weigh approximately 1 gram of the polymer sample into a glass vial.

• Internal Standard Spiking: Spike the sample with a known amount of the internal standard solution (e.g., DBP-d4 or a hypothetical 2-Ethylhexyl acetate-d17 solution).

• Dissolution: Add a suitable solvent, such as dichloromethane (B109758) or tetrahydrofuran, to dissolve the polymer.

• Precipitation: If necessary, add a non-solvent (e.g., methanol (B129727) or hexane) to precipitate the polymer while keeping the phthalates and the internal standard in solution.

• Centrifugation: Centrifuge the sample to pellet the precipitated polymer.

• Extraction: Carefully transfer the supernatant to a clean vial.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

Fig. 1: Experimental workflow for DEHP analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Injector Temperature: 280°C.

• Oven Program: Initial temperature of 80°C for 2 minutes, ramp at 8°C/min to 210°C and hold for 5 minutes, then ramp at 20°C/min to 250°C and hold for 5 minutes.[2]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Fig. 2: GC-MS analysis logical relationship.

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of DEHP and a constant concentration of the internal standard.

• Quantification: The concentration of DEHP in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Performance Data

The following table summarizes typical performance data for the analysis of DEHP using a deuterated internal standard, as reported in various studies.

Table 2: Representative Performance Data for DEHP Analysis using a Deuterated Internal Standard

Parameter	Typical Performance Value	Reference
Linearity (R²)	> 0.995	[2][3]
Recovery	91.3% - 99.9%	[2][3]
Reproducibility (RSD)	5.1% - 13.1%	[2][3]
Limit of Quantification (LOQ)	54.1 - 76.3 ng/g	[5]

Note: This data is representative of methods using isotopically labeled internal standards for phthalate analysis and serves as a benchmark for what would be expected from a robust analytical method. The performance of 2-Ethylhexyl acetate-d17 as a surrogate internal standard would need to be validated through a similar set of experiments.

Conclusion

While direct inter-laboratory comparison data for 2-Ethylhexyl acetate-d17 is not available, this guide provides a framework for its potential application and comparison with ideal internal standards. The use of an isotopically labeled internal standard, such as DEHP-d4, is the preferred method for achieving the highest accuracy and precision in the quantification of DEHP. However, in the absence of such a standard, a surrogate like 2-Ethylhexyl acetate-d17 could be a viable alternative, provided that the method is thoroughly validated to account for potential differences in chemical and physical behavior. Researchers should carefully consider the trade-offs between cost, availability, and the desired level of accuracy when selecting an internal standard for quantitative analysis.

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 5. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard for Quantification: A Comparative Guide to Accuracy and Precision with 2-Ethylhexyl acetate-d17

In the landscape of analytical chemistry, particularly within the realms of environmental monitoring, food safety, and pharmaceutical development, the demand for highly accurate and precise quantitative methods is paramount. The use of internal standards is a cornerstone of reliable quantification, and among these, deuterated stable isotope-labeled compounds have emerged as the gold standard. This guide provides an in-depth comparison of 2-Ethylhexyl acetate-d17 as an internal standard, focusing on its impact on the accuracy and precision of analytical methods. We will delve into supporting experimental data, compare its performance with alternative standards, and provide detailed experimental protocols for its application.

The Critical Role of Internal Standards in Chromatography

Internal standards are essential in analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) to mitigate variations that can occur during sample preparation and analysis.[1] By adding a known amount of a compound that is chemically and physically similar to the analyte of interest to both the samples and the calibration standards, variations in extraction efficiency, injection volume, and instrument response can be normalized.[1] This normalization leads to a significant improvement in the accuracy and precision of the quantitative results.

Deuterated internal standards, such as 2-Ethylhexyl acetate-d17, are considered ideal because their physicochemical properties are nearly identical to their non-deuterated counterparts.[2] This similarity ensures that the internal standard and the analyte behave almost identically during extraction, chromatography, and ionization, leading to more effective correction of analytical variability.[2]

Performance of 2-Ethylhexyl acetate-d17: A Data-Driven Comparison

While specific public-domain studies detailing the validation of 2-Ethylhexyl acetate-d17 with extensive accuracy and precision data are limited, the principles of its use are well-established in the analysis of similar compounds like phthalates and other plasticizers. The effectiveness of deuterated internal standards, in general, is widely documented.

For instance, in the analysis of Di(2-ethylhexyl)phthalate (DEHP), a compound structurally related to 2-Ethylhexyl acetate (B1210297), the use of a deuterated internal standard is crucial for accurate quantification in complex matrices. A reliable and sensitive analytical method for DEHP metabolites in human hair was developed using a stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach, highlighting the importance of such standards in biomonitoring.[3] Similarly, for the determination of DEHP and its primary metabolite, mono(2-ethylhexyl)phthalate (MEHP), in human serum, LC-MS/MS with the use of their respective deuterated analogs is the method of choice to achieve the necessary sensitivity and accuracy.[4]

To illustrate the expected performance improvements, we can examine a hypothetical comparative dataset based on typical validation results for similar GC-MS methods.

Internal Standard Type	Analyte Recovery (%)	Relative Standard Deviation (RSD) (%)
2-Ethylhexyl acetate-d17	95 - 105	< 5
Non-deuterated structural analog (e.g., Di-n-butyl phthalate)	70 - 120	< 15
No Internal Standard	50 - 150	> 20

This table represents expected performance based on the established advantages of deuterated internal standards and is for illustrative purposes.

The use of 2-Ethylhexyl acetate-d17 is anticipated to yield recoveries consistently close to 100% with a very low relative standard deviation, indicating high accuracy and precision. In contrast, a non-deuterated structural analog, while better than no internal standard, would likely show a wider range of recovery and higher variability. Without an internal standard, the results would be highly unreliable.

Experimental Protocol: Quantification of 2-Ethylhexyl Acetate in a Polymer Matrix using GC-MS and 2-Ethylhexyl acetate-d17

This section provides a detailed methodology for the determination of 2-Ethylhexyl acetate in a polymer sample, a common application for this analyte.

1. Objective: To accurately and precisely quantify the concentration of 2-Ethylhexyl acetate in a polymer matrix using Gas Chromatography-Mass Spectrometry (GC-MS) with 2-Ethylhexyl acetate-d17 as an internal standard.

2. Materials and Reagents:

• 2-Ethylhexyl acetate (analytical standard)

• 2-Ethylhexyl acetate-d17 (internal standard)

• Dichloromethane (DCM), HPLC grade

• Methanol, HPLC grade

• Helium (carrier gas), 99.999% purity

• Polymer sample

• Volumetric flasks, pipettes, and syringes

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

3. Standard Preparation:

• Primary Stock Solution (Analyte): Accurately weigh 100 mg of 2-Ethylhexyl acetate and dissolve it in DCM in a 100 mL volumetric flask.

• Internal Standard Stock Solution: Accurately weigh 10 mg of 2-Ethylhexyl acetate-d17 and dissolve it in DCM in a 10 mL volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by spiking a constant amount of the internal standard stock solution into volumetric flasks and adding varying amounts of the analyte primary stock solution. Dilute to volume with DCM.

4. Sample Preparation:

• Accurately weigh approximately 1 gram of the polymer sample into a glass vial.

• Add a known volume of DCM to dissolve the polymer.

• Spike the dissolved sample with a known amount of the 2-Ethylhexyl acetate-d17 internal standard stock solution.

• Vortex the sample for 1 minute to ensure thorough mixing.

• If necessary, filter the sample to remove any undissolved particulate matter.

5. GC-MS Analysis:

• Injection: Inject 1 µL of the prepared standards and samples into the GC-MS system.

• Chromatographic Conditions:

  • Inlet temperature: 250°C

  • Carrier gas flow: 1.0 mL/min (constant flow)

  • Oven program: Start at 80°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ion source temperature: 230°C

  • Quadrupole temperature: 150°C

  • Ionization mode: Electron Ionization (EI) at 70 eV

  • Acquisition mode: Selected Ion Monitoring (SIM)

    • Monitor characteristic ions for 2-Ethylhexyl acetate (e.g., m/z 112, 83, 57).

    • Monitor characteristic ions for 2-Ethylhexyl acetate-d17 (e.g., m/z 129, 90, 64).

6. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

• Determine the concentration of 2-Ethylhexyl acetate in the samples by calculating the analyte/internal standard peak area ratio and using the calibration curve.

Visualizing the Workflow

To further clarify the experimental process and the logical relationships involved, the following diagrams are provided.

Caption: A high-level overview of the experimental workflow for quantitative analysis.

Caption: The logical relationship of using an internal standard to achieve accurate quantification.

Conclusion

The use of 2-Ethylhexyl acetate-d17 as an internal standard provides a robust and reliable method for the accurate and precise quantification of its non-deuterated analog. By effectively compensating for variations inherent in the analytical process, deuterated internal standards ensure the high quality of data required in demanding research and industrial applications. While direct comparative studies for this specific compound are not widely published, the well-established principles and extensive use of deuterated standards for similar analytes strongly support its superiority over non-deuterated alternatives or methods without an internal standard. The provided experimental protocol serves as a foundational template for developing and validating methods for the analysis of 2-Ethylhexyl acetate in various matrices.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. Determination of Di-(2-ethylhexyl)phthalate (DEHP) metabolites in human hair using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of di(2-ethylhexyl)phthalate and mono(2-ethylhexyl)phthalate in human serum using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Linearity in Calibration: A Comparative Analysis of 2-Ethylhexyl Acetate-d17

In the realm of quantitative analytical chemistry, particularly within drug development and research, the integrity of analytical data is paramount. The linearity of a calibration curve is a critical parameter in method validation, ensuring that the instrumental response is directly proportional to the concentration of the analyte over a given range. This guide provides a comparative analysis of the calibration linearity using a deuterated internal standard, 2-Ethylhexyl acetate-d17, against a conventional non-deuterated internal standard.

Deuterated standards, such as 2-Ethylhexyl acetate-d17, are considered the gold standard for quantitative analysis using mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2][3][4] Their key advantage lies in their chemical and physical near-identity to the analyte of interest, which allows them to co-elute and experience similar ionization effects, thus compensating for variations in sample preparation and instrument response.[2][5]

Performance Comparison: Linearity and Sensitivity

The use of a deuterated internal standard like 2-Ethylhexyl acetate-d17 typically results in a wider linear range and a higher correlation coefficient (R²) compared to non-deuterated internal standards. This is because the deuterated standard more effectively corrects for matrix effects and variations in injection volume, leading to more accurate and precise quantification.[1][4][5]

Parameter	2-Ethylhexyl acetate-d17 (Deuterated IS)	Non-Deuterated Internal Standard
Linear Range	0.1 - 2000 ng/mL	1 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.999	> 0.995
Limit of Detection (LOD)	0.05 ng/mL	0.5 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL	1 ng/mL

Note: The data presented in this table is a representative example based on the typical performance of deuterated versus non-deuterated internal standards and is intended for comparative purposes.

Experimental Protocol: Establishing a Calibration Curve

The following is a detailed protocol for generating a calibration curve for the quantification of 2-Ethylhexyl acetate (B1210297) using 2-Ethylhexyl acetate-d17 as an internal standard by GC-MS.

1. Preparation of Stock Solutions:

• Analyte Stock Solution: Prepare a stock solution of 2-Ethylhexyl acetate in a suitable solvent (e.g., ethyl acetate) at a concentration of 1 mg/mL.

• Internal Standard Stock Solution: Prepare a stock solution of 2-Ethylhexyl acetate-d17 in the same solvent at a concentration of 1 mg/mL.

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards by serial dilution of the analyte stock solution to achieve the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10, 50, 100, 500, 1000, 2000 ng/mL).

• To each calibration standard, add a constant concentration of the internal standard (2-Ethylhexyl acetate-d17), for example, 100 ng/mL.

3. Sample Preparation:

• For unknown samples, add the same constant concentration of the internal standard (100 ng/mL) to each sample.

4. GC-MS Analysis:

• Injection: Inject a fixed volume (e.g., 1 µL) of each calibration standard and sample into the GC-MS system.

• Chromatographic Conditions: Use a suitable GC column (e.g., DB-5ms) and temperature program to achieve good separation of 2-Ethylhexyl acetate and the internal standard.

• Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to monitor specific ions for both the analyte and the internal standard.[6]

5. Data Analysis:

• For each calibration standard, calculate the peak area ratio of the analyte to the internal standard.

• Plot the peak area ratio (y-axis) against the corresponding concentration of the analyte (x-axis).

• Perform a linear regression analysis on the calibration points to determine the equation of the line (y = mx + c), the correlation coefficient (R²), the LOD, and the LOQ.

• Use the calibration curve to determine the concentration of the analyte in the unknown samples based on their measured peak area ratios.

Workflow for Calibration Curve Establishment

Caption: Workflow for establishing a calibration curve using an internal standard.

Logical Relationship of Linearity Assessment

Caption: Key components of linearity assessment in analytical method validation.

References

• 1. Internal standard - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Why Are Internal Standards Used in Gas Chromatography? [monadlabtech.com]
• 5. Linearity problem with LC-MS MRM - Chromatography Forum [chromforum.org]
• 6. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Detection of 2-Ethylhexyl Acetate Utilizing its Deuterated Isotope

In the realm of quantitative analytical chemistry, particularly within drug development and environmental monitoring, the precise measurement of chemical compounds is paramount. 2-Ethylhexyl acetate (B1210297) is a widely used industrial solvent and a component in fragrances and flavorings. Monitoring its presence and concentration in various matrices requires sensitive and accurate analytical methods. The use of a deuterated internal standard, such as 2-Ethylhexyl acetate-d17, is a cornerstone of achieving high-quality quantitative data, primarily by correcting for variability during sample preparation and analysis.

This guide provides a comparative overview of analytical methodologies relevant to the detection of 2-Ethylhexyl acetate, with a focus on the instrumental limits of detection. While a specific limit of detection (LOD) for 2-Ethylhexyl acetate-d17 is not a standard metric—as it serves as an internal standard rather than the primary analyte—this guide presents achievable detection limits for the parent compound and structurally similar molecules using common analytical platforms like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

The Role of 2-Ethylhexyl acetate-d17 as an Internal Standard

2-Ethylhexyl acetate-d17 is a stable isotope-labeled version of 2-Ethylhexyl acetate, where 17 hydrogen atoms have been replaced by deuterium. In quantitative mass spectrometry, an ideal internal standard (IS) should have physicochemical properties nearly identical to the analyte of interest. Deuterated standards are considered the gold standard for this purpose. They co-elute with the analyte during chromatography and exhibit similar ionization efficiency and extraction recovery. By adding a known quantity of 2-Ethylhexyl acetate-d17 to a sample at the beginning of the workflow, any sample loss or variation in instrument response affects both the analyte and the internal standard equally. The final quantification is based on the ratio of the analyte's signal to the internal standard's signal, which remains constant even if the absolute signals fluctuate, thereby ensuring higher accuracy and precision.

Comparison of Analytical Methods and Detection Limits

The limit of detection is a critical performance characteristic of an analytical method, representing the lowest concentration of an analyte that can be reliably distinguished from background noise. This value is highly dependent on the analytical technique, the sample matrix, and the specific instrumental parameters. The following table summarizes the limits of detection for 2-Ethylhexyl acetate and analogous compounds determined by various methods.

Analyte/Analogue	Analytical Method	Matrix	Limit of Detection (LOD)
Phthalate (B1215562) Esters	GC-MS	Fragrances	0.0010 - 0.0021 µg/mL[1]
Di(2-ethylhexyl) phthalate (DEHP)	Isotope dilution and LLE-GC-MS	Urine	0.05 - 0.2 ng/mL[2]
Di(2-ethylhexyl) phthalate (DEHP)	HPLC-MS	Water	0.03 µg/L[3]
Di(2-ethylhexyl) phthalate (DEHP)	HPLC-MS	Soil	0.02 mg/kg[3]
Di(2-ethylhexyl) phthalate (DEHP)	HPLC-UV	Standard Solution	1.37 µg/mL[4]
Mono(2-ethylhexyl) phthalate (MEHP)	HPLC-UV	Standard Solution	0.57 µg/mL[4]
2,4-D 2-Ethylhexyl Ester (2,4-D 2-EHE)	LC/MS/MS	Soil and Sediment	0.00057 mg/kg[5]

This table presents data for compounds structurally related to 2-Ethylhexyl acetate to provide a comparative performance overview.

Experimental Protocol: Quantification of 2-Ethylhexyl Acetate using GC-MS with a Deuterated Internal Standard

This section outlines a general procedure for the quantitative analysis of 2-Ethylhexyl acetate in a liquid matrix (e.g., water or plasma) using Gas Chromatography-Mass Spectrometry with 2-Ethylhexyl acetate-d17 as an internal standard.

1. Materials and Reagents:

• 2-Ethylhexyl acetate (analytical standard)

• 2-Ethylhexyl acetate-d17 (internal standard)

• Methanol (B129727) or Acetonitrile (HPLC grade)

• Hexane (B92381) (GC grade)

• Anhydrous Sodium Sulfate (B86663)

• Sample Matrix (e.g., plasma, water)

• Calibrated laboratory equipment (pipettes, vials, etc.)

2. Preparation of Standard Solutions:

• Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 in methanol.

• Working Standard Solutions: Create a series of working standard solutions of 2-Ethylhexyl acetate by serially diluting the stock solution with methanol to cover the desired calibration range (e.g., 1 ng/mL to 1000 ng/mL).

• Internal Standard Spiking Solution: Prepare a working solution of 2-Ethylhexyl acetate-d17 at a fixed concentration (e.g., 100 ng/mL) in methanol.

3. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of each calibration standard, quality control sample, and unknown sample, add 50 µL of the internal standard spiking solution (100 ng/mL 2-Ethylhexyl acetate-d17).

• Vortex each sample for 30 seconds.

• Add 2 mL of hexane to each sample.

• Vortex vigorously for 2 minutes to extract the analyte and internal standard into the organic layer.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic (hexane) layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried extract to a GC vial for analysis.

4. GC-MS Instrumental Parameters:

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (Splitless mode)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Mass Spectrometer: Agilent 5977A or equivalent

• Ion Source: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions for 2-Ethylhexyl acetate: m/z 112, 70, 43 (quantification ion in bold)

  • Ions for 2-Ethylhexyl acetate-d17: m/z 129, 74, 46 (quantification ion in bold)

5. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio (2-Ethylhexyl acetate / 2-Ethylhexyl acetate-d17) against the concentration of the calibration standards.

• Apply a linear regression model to the calibration curve.

• Determine the concentration of 2-Ethylhexyl acetate in the unknown samples by calculating their peak area ratios and interpolating from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the logical steps involved in the quantitative analysis of 2-Ethylhexyl acetate using an internal standard.

Workflow for quantitative analysis using an internal standard.

References

• 1. GC-MS Determination of Undeclared Phthalate Esters in Commercial Fragrances: Occurrence, Profiles and Assessment of Carcinogenic and Non-Carcinogenic Risk Associated with Their Consumption among Adult Consumers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. epa.gov [epa.gov]

A Comparative Guide to 2-Ethylhexyl Acetate-d17 Reference Material for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of 2-Ethylhexyl acetate-d17, a deuterated reference material, with its non-deuterated counterpart. This information is crucial for researchers, scientists, and drug development professionals who rely on accurate and reliable reference materials for quantitative analysis. 2-Ethylhexyl acetate-d17 is primarily utilized as an internal standard in analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.[1][2] Its deuteration offers significant advantages in distinguishing it from the non-labeled analyte, thereby improving the accuracy of quantification.

Data Presentation: Comparison of Reference Materials

The selection of an appropriate reference material is paramount for achieving accurate and reproducible results in analytical testing. Below is a comparison of the key specifications for 2-Ethylhexyl acetate-d17 and the certified reference material (CRM) of non-deuterated 2-Ethylhexyl acetate (B1210297).

Feature	2-Ethylhexyl acetate-d17	2-Ethylhexyl acetate (CRM)
CAS Number	1219802-70-6	103-09-3
Molecular Formula	C₁₀H₃D₁₇O₂	C₁₀H₂₀O₂
Molecular Weight	189.37 g/mol	172.26 g/mol
Chemical Purity	min 98%[3]	≥ 99.8 ± 0.1 %[4]
Isotopic Enrichment	98 atom % D[3][5]	Not Applicable
Primary Application	Internal Standard for GC-MS, LC-MS, and NMR analysis[1][2]	Solvent, Chemical Intermediate
Certification	Supplier dependent, typically comes with a Certificate of Analysis	Certified Reference Material (ISO 17034, ISO/IEC 17025)[4]

Experimental Protocols

Accurate quantification using 2-Ethylhexyl acetate-d17 as an internal standard requires validated analytical methods. Below are detailed experimental protocols for GC-MS and qNMR analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for the Analysis of 2-Ethylhexyl Acetate

This protocol provides a general framework for the analysis of 2-Ethylhexyl acetate using its deuterated analog as an internal standard. Optimization may be required based on the specific instrumentation and sample matrix.

1. Sample Preparation:

• Prepare a stock solution of the 2-Ethylhexyl acetate analyte and the 2-Ethylhexyl acetate-d17 internal standard in a suitable solvent (e.g., hexane (B92381) or ethyl acetate).

• Create a series of calibration standards by spiking known concentrations of the analyte with a constant concentration of the internal standard.

• For unknown samples, add a known amount of the internal standard solution.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar or medium-polarity column is recommended, such as a 5% phenyl methyl siloxane column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[6]

• Injector: Splitless injection is often preferred for trace analysis.

• Injector Temperature: 250 °C.[7]

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

  • Note: This is a starting point and should be optimized for the specific application.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Interface Temperature: 280 °C.[7]

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for high sensitivity and selectivity.

  • Analyte (2-Ethylhexyl acetate): Monitor characteristic ions (e.g., m/z 43, 57, 84, 112).

  • Internal Standard (2-Ethylhexyl acetate-d17): Monitor characteristic ions (e.g., m/z corresponding to the deuterated fragments).

3. Data Analysis:

• Integrate the peak areas of the selected ions for both the analyte and the internal standard.

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the response ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in unknown samples using the calibration curve.

Quantitative NMR (qNMR) Protocol for Purity Determination

qNMR is a primary ratio method that can be used to determine the purity of a substance by comparing the integral of an analyte signal to that of a certified reference material.

1. Sample Preparation:

• Accurately weigh a known amount of the 2-Ethylhexyl acetate sample and a certified qNMR standard (e.g., maleic acid, dimethyl sulfone) into a vial.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., Chloroform-d, DMSO-d6) that does not have signals overlapping with the analyte or standard.

• Transfer the solution to an NMR tube.

2. NMR Spectrometer and Parameters:

• Spectrometer: Bruker Avance III 400 MHz or equivalent.

• Probe: 5 mm BBO probe.

• Temperature: Maintain a constant temperature, e.g., 298 K.

• Pulse Sequence: A standard 90° pulse-acquire sequence.

• Relaxation Delay (d1): This is a critical parameter for accurate quantification. It should be at least 5-7 times the longest T1 relaxation time of the signals of interest for both the analyte and the standard.[8][9] An inversion-recovery experiment should be performed to determine the T1 values.

• Acquisition Time (aq): Typically 2-4 seconds.[10]

• Number of Scans (ns): Sufficient to obtain a signal-to-noise ratio of at least 250:1 for the signals to be integrated.[8]

• Spectral Width: Should encompass all signals of interest.

3. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID. Manual correction is often preferred for higher accuracy.[9]

• Integrate a well-resolved, non-overlapping signal for both the analyte and the internal standard.

• Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_standard = Purity of the certified standard

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships discussed in this guide.

Caption: Workflow for the certification of a reference material.

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (±)-2-Ethylhexyl-d17 Acetate | LGC Standards [lgcstandards.com]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. d-nb.info [d-nb.info]
• 7. shimadzu.com [shimadzu.com]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. frontiersin.org [frontiersin.org]

A Comparative Analysis of 2-Ethylhexyl Acetate-d17 Suppliers for Research Applications

For researchers, scientists, and drug development professionals utilizing deuterated compounds as internal standards in quantitative analyses, the quality and reliability of these reagents are paramount. This guide provides a comparative analysis of prominent suppliers of 2-Ethylhexyl acetate-d17, a commonly used internal standard. The comparison focuses on key quality attributes such as chemical purity and isotopic enrichment, supported by detailed experimental protocols for in-house verification.

Supplier and Product Specifications

A critical aspect of selecting a suitable supplier is the availability of comprehensive product specifications. While many suppliers offer 2-Ethylhexyl acetate-d17, the level of detail provided for key quality parameters can vary. The following table summarizes the publicly available information for several suppliers. It is important to note that for a complete and up-to-date assessment, requesting a lot-specific Certificate of Analysis (CoA) from each supplier is strongly recommended.

Supplier	Chemical Purity	Isotopic Enrichment	Notes
C/D/N Isotopes Inc.	Data not specified in search results	98 atom % D[1]	A Certificate of Analysis is provided with each product.[1]
BOC Sciences	Data not specified in search results	98% atom D[]	Acts as a robust GC-MS internal standard.[]
MedChemExpress	Data not specified in search results	Data not specified in search results	Product data sheet and handling instructions are available for download.[3][4][5]
Toronto Research Chemicals (TRC)	Data not specified in search results	Data not specified in search results	Available for online purchase.[6]
Clearsynth Labs Limited	Data not specified in search results	Data not specified in search results	Listed as a supplier on Guidechem.
Medical Isotopes, Inc.	Data not specified in search results	Data not specified in search results	Listed as a supplier on Guidechem.

Experimental Workflow for Quality Control

To ensure the integrity of experimental results, it is crucial to have a robust quality control (QC) workflow for incoming deuterated standards. This workflow should encompass verification of chemical purity and isotopic enrichment, as well as an assessment of stability under the specific experimental conditions.

Caption: Quality control workflow for deuterated standards.

Key Experimental Protocols

The following are detailed methodologies for the key experiments cited in the quality control workflow. These protocols are intended as a guide and may require optimization based on the specific instrumentation and laboratory conditions.

Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is used to identify and quantify any non-deuterated 2-Ethylhexyl acetate (B1210297) or other volatile impurities present in the sample.

Objective: To determine the chemical purity of 2-Ethylhexyl acetate-d17.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) detector.

• Capillary column suitable for the analysis of volatile organic compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

Reagents:

• 2-Ethylhexyl acetate-d17 sample.

• High-purity solvent for dilution (e.g., ethyl acetate or hexane).

• Certified reference standard of non-deuterated 2-Ethylhexyl acetate (if available, for peak identification and response factor determination).

Procedure:

• Sample Preparation: Prepare a dilute solution of the 2-Ethylhexyl acetate-d17 in the chosen solvent (e.g., 1 mg/mL).

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • MS Detector (if used):

    • Ion Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Scan Range: m/z 40-300

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

• Data Analysis:

  • Identify the peak corresponding to 2-Ethylhexyl acetate-d17 based on its retention time and mass spectrum.

  • Identify and quantify any impurity peaks. The percentage purity is calculated by dividing the peak area of the main component by the total area of all peaks.

Determination of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the degree of deuteration at specific sites within a molecule. Both proton (¹H) and deuterium (B1214612) (²H) NMR can be utilized.[7]

Objective: To determine the isotopic enrichment of 2-Ethylhexyl acetate-d17.

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

Reagents:

• 2-Ethylhexyl acetate-d17 sample.

• High-purity NMR solvent (e.g., Chloroform-d, CDCl₃) containing a known internal standard (e.g., tetramethylsilane, TMS).

Procedure (¹H NMR):

• Sample Preparation: Dissolve an accurately weighed amount of the 2-Ethylhexyl acetate-d17 sample in the NMR solvent.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay to ensure full relaxation of all protons.

  • The number of scans should be optimized to achieve an adequate signal-to-noise ratio.

• Data Analysis:

  • Integrate the signals corresponding to the residual protons in the 2-Ethylhexyl acetate-d17 molecule.

  • Compare the integral of the residual proton signals to the integral of the internal standard to calculate the amount of non-deuterated species.

  • The isotopic enrichment is calculated as: (1 - (moles of residual protons / (moles of sample * number of deuteration sites))) * 100%.

Procedure (²H NMR):

• Sample Preparation: Prepare a concentrated solution of the 2-Ethylhexyl acetate-d17 sample in a protonated solvent (e.g., CHCl₃).

• NMR Acquisition: Acquire a quantitative ²H NMR spectrum.

• Data Analysis: The presence of a signal at the expected chemical shift confirms the incorporation of deuterium. The relative integrals of the deuterium signals can provide information about the distribution of deuterium within the molecule.

Stability Assessment of Deuterated Internal Standards

It is crucial to assess the stability of the deuterated internal standard under the specific storage and experimental conditions to ensure that no degradation or isotopic exchange occurs over the course of an analytical run.[8]

Objective: To evaluate the stability of 2-Ethylhexyl acetate-d17 in the analytical matrix and under the intended storage conditions.

Procedure:

• Prepare Quality Control (QC) Samples: Prepare QC samples at low and high concentrations in the same matrix as the study samples. Spike these QC samples with the 2-Ethylhexyl acetate-d17 at the working concentration.

• Time Zero (T0) Analysis: Analyze a set of freshly prepared QC samples immediately to establish the baseline response.

• Storage: Store the remaining QC samples under the intended experimental conditions (e.g., room temperature, 4°C, or frozen).

• Analysis at Different Time Points: Analyze the stored QC samples at various time points (e.g., 4, 8, 24 hours for short-term stability; weekly or monthly for long-term stability).

• Data Evaluation: Calculate the response of the deuterated internal standard at each time point and compare it to the T0 value. The internal standard is considered stable if the response remains within a predefined acceptance criterion (e.g., ±15% of the T0 value).

By implementing a thorough supplier evaluation process and a rigorous in-house quality control program, researchers can ensure the accuracy and reliability of their quantitative analytical data when using 2-Ethylhexyl acetate-d17 as an internal standard.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Buy Online CAS Number 1219802-70-6 - TRC - (±)-2-Ethylhexyl-d17 Acetate | LGC Standards [lgcstandards.com]
• 7. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Ethylhexyl acetate-d17: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 2-Ethylhexyl acetate-d17 is paramount in any research and development setting. This guide provides essential, step-by-step procedures for its proper handling and disposal, designed for researchers, scientists, and drug development professionals.

2-Ethylhexyl acetate-d17, a deuterated analog of 2-Ethylhexyl acetate (B1210297), requires careful management due to its chemical properties. While specific data for the deuterated form is limited, the safety profile is predominantly guided by the well-documented properties of its non-deuterated counterpart. It is classified as a combustible liquid and can cause skin and eye irritation[1][2]. Adherence to proper disposal protocols is crucial to mitigate potential environmental and safety risks.

Key Physical and Chemical Properties

Understanding the fundamental properties of 2-Ethylhexyl acetate is the first step in its safe handling and disposal. The following table summarizes key quantitative data.

Property	Value
Molecular Formula	C10H20O2
Molecular Weight	172.27 g/mol
Flash Point	71 °C (159.8 °F)[1]
Boiling Point	197 °C (386.6 °F)[1]
Melting Point	-45 °C (-49 °F)[1]
Specific Gravity	0.870[1]
Autoignition Temperature	295 °C (563 °F)[1]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 2-Ethylhexyl acetate-d17. This procedure is designed to be followed within a laboratory or research facility with established chemical waste management programs.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate PPE is worn. This includes:

• Nitrile gloves to prevent skin contact[3].

• Safety glasses with side-shields or goggles to protect the eyes[3].

• A lab coat to protect clothing.

2. Waste Collection:

• Liquid Waste: Collect all waste 2-Ethylhexyl acetate-d17 in a dedicated, properly labeled, and sealed container. The container should be made of a material compatible with the chemical.

• Contaminated Solids: Any materials used to clean up spills, such as absorbent pads or paper towels, should be considered contaminated waste. Place these materials in a separate, sealed container labeled as "2-Ethylhexyl acetate-d17 Contaminated Debris."

3. Labeling and Storage:

• All waste containers must be clearly labeled with the full chemical name: "Waste 2-Ethylhexyl acetate-d17."

• Indicate any other chemicals present in the waste mixture.

• Store the sealed waste containers in a designated, well-ventilated, and cool area, away from heat, sparks, and open flames[1][2].

• Ensure containers are stored away from incompatible materials such as strong oxidizing agents, strong bases, and strong acids[3].

4. Disposal:

• Dispose of the contents and container through an approved waste disposal plant[1][2][3].

• Consult with your institution's Environmental Health and Safety (EHS) department to ensure compliance with all local, regional, and national hazardous waste regulations.

• Never dispose of 2-Ethylhexyl acetate-d17 down the drain or in regular trash.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: If the spill is large, evacuate the immediate area and ensure adequate ventilation.

• Containment: For small spills, contain the liquid using a non-flammable absorbent material such as sand, vermiculite, or commercial sorbent pads[2][3].

• Collection: Carefully collect the absorbed material and place it into a sealed container for disposal as contaminated solid waste.

• Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 2-Ethylhexyl acetate-d17.

Disposal workflow for 2-Ethylhexyl acetate-d17.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

Personal protective equipment for handling 2-Ethylhexyl acetate-d17

Essential Safety and Handling Guide for 2-Ethylhexyl acetate-d17

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2-Ethylhexyl acetate-d17 in a laboratory setting. It is designed for researchers, scientists, and drug development professionals to ensure safe and effective use of this compound.

Chemical Identity and Hazards:

Summary of Safety and Physical Properties

The following table summarizes key safety and physical data for 2-Ethylhexyl acetate (B1210297). Note that occupational exposure limits may vary by jurisdiction.

Property	Value	Source
CAS Number	103-09-3 (non-deuterated)	[2]
Molecular Formula	C₁₀H₃D₁₇O₂	N/A
Appearance	Water-white liquid	[2]
Odor	Fruity, pleasant	[2]
Boiling Point	199 °C (390 °F)	[2]
Flash Point	71 °C (160 °F)	[2]
Hazards	Combustible liquid, Skin irritant	[1][3]
Occupational Exposure Limit (Germany, DFG)	10 ppm (71 mg/m³) TWA	[2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential when handling 2-Ethylhexyl acetate-d17.

• Eye and Face Protection: Wear chemical safety goggles with side shields. If there is a splash hazard, a face shield should be worn in addition to goggles.

• Skin Protection:

  • Gloves: Nitrile gloves are recommended for handling 2-Ethylhexyl acetate[1]. It is crucial to select gloves with an appropriate thickness and to change them immediately if they become contaminated. Always inspect gloves for tears or holes before use.

  • Lab Coat: A flame-resistant lab coat should be worn to protect against skin contact and in case of fire.

• Respiratory Protection:

  • Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of vapors.

  • If engineering controls are not sufficient to maintain exposure below occupational exposure limits, a NIOSH-approved respirator with organic vapor cartridges is required.

Operational Plan for Safe Handling

The following step-by-step protocol outlines the safe handling of 2-Ethylhexyl acetate-d17 from receipt to disposal.

1. Preparation and Pre-Handling:

• Before handling, ensure that the chemical fume hood is functioning correctly.
• Gather all necessary PPE and ensure it is in good condition.
• Have an appropriate spill kit readily available.
• To prevent isotopic dilution, ensure all glassware and equipment are dry and handle the compound under an inert atmosphere (e.g., nitrogen or argon) if possible[4][5].

2. Handling the Compound:

• Conduct all manipulations of 2-Ethylhexyl acetate-d17 within a certified chemical fume hood.
• Avoid direct contact with the liquid and inhalation of vapors.
• Use compatible and dry equipment for transferring the liquid.
• Keep the container tightly closed when not in use to prevent evaporation and moisture contamination.

3. Storage:

• Store 2-Ethylhexyl acetate-d17 in a cool, dry, and well-ventilated area away from heat, sparks, and open flames[1][3].
• The storage container should be tightly sealed to prevent evaporation and isotopic exchange with atmospheric moisture[4][5].
• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases[1][3].

4. Spill and Emergency Procedures:

• Small Spills: In the event of a small spill, absorb the liquid with a non-combustible absorbent material (e.g., sand or earth). Place the contaminated material in a sealed container for disposal.
• Large Spills: For larger spills, evacuate the area and contact emergency personnel.
• Skin Contact: If skin contact occurs, immediately wash the affected area with soap and plenty of water[1][3]. Remove contaminated clothing.
• Eye Contact: If the compound comes into contact with the eyes, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention.
• Fire: In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish[3].

Disposal Plan

Proper disposal of 2-Ethylhexyl acetate-d17 is crucial to protect the environment and comply with regulations.

• Waste Collection: Collect all waste containing 2-Ethylhexyl acetate-d17, including contaminated absorbent materials and disposable PPE, in a clearly labeled, sealed, and compatible waste container.

• Disposal Method: Dispose of the chemical waste through a licensed waste disposal contractor[1]. Do not dispose of it down the drain.

• Deuterated Compound Consideration: For deuterated compounds, recycling or returning the material to the supplier may be an option. It is recommended to contact the supplier to inquire about their product stewardship programs. If recycling is not feasible, the waste must be disposed of as hazardous chemical waste.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 2-Ethylhexyl acetate-d17.

Caption: Workflow for safe handling of 2-Ethylhexyl acetate-d17.

References

• 1. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. simplesolvents.com [simplesolvents.com]
• 5. Reddit - The heart of the internet [reddit.com]